5-Bromo-4-methylpyridine-2-sulfonyl chloride

• CAS: 1602616-77-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Bromo-4-methylpyridine-2-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-4-methylpyridine-2-sulfonyl chloride is a key heterocyclic building block, pivotal in the fields of medicinal chemistry and materials science. Its distinct trifunctional nature—a reactive sulfonyl chloride, a modifiable bromine atom, and a pyridine core—offers a versatile scaffold for the synthesis of complex molecules. This guide provides an in-depth analysis of its physicochemical properties, outlines robust synthetic strategies, explores its chemical reactivity, and details its applications, particularly as a precursor for advanced pharmaceutical intermediates. Furthermore, it includes validated experimental protocols and critical safety information to ensure its effective and safe utilization in a research and development setting.

Introduction: The Strategic Importance of Substituted Pyridinesulfonyl Chlorides

The pyridine ring is a privileged scaffold in medicinal chemistry, present in a vast number of approved therapeutic agents. The introduction of a sulfonyl chloride group at the 2-position transforms the pyridine core into a powerful electrophilic reagent, primarily for the synthesis of sulfonamides—a class of compounds with a rich history and broad spectrum of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.

The further incorporation of a bromine atom and a methyl group, as in 5-Bromo-4-methylpyridine-2-sulfonyl chloride, provides strategic advantages for drug discovery programs. The bromine atom serves as a versatile handle for late-stage functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the rapid generation of diverse compound libraries. The methyl group can provide beneficial steric and electronic effects, influencing molecular conformation and interaction with biological targets. This guide focuses specifically on the 4-methyl isomer, a compound of growing interest for creating highly substituted and sterically defined molecular architectures.

Physicochemical Properties and Identification

While a specific CAS Number for 5-Bromo-4-methylpyridine-2-sulfonyl chloride is not prominently listed in major chemical databases, its properties can be inferred from closely related isomers. It is crucial for researchers to verify the identity and purity of their material using standard analytical techniques such as NMR, MS, and HPLC.

Table 1: Core Properties of 5-Bromo-4-methylpyridine-2-sulfonyl chloride and Related Isomers

Property	5-Bromo-4-methylpyridine-2-sulfonyl chloride (Predicted)	5-Bromo-3-methylpyridine-2-sulfonyl chloride	5-Bromo-pyridine-2-sulfonyl chloride[1]
CAS Number	Not Available	944799-36-4	874959-68-9[1]
Molecular Formula	C₆H₅BrClNO₂S	C₆H₅BrClNO₂S	C₅H₃BrClNO₂S[1]
Molecular Weight	270.53 g/mol	270.53 g/mol	256.51 g/mol [1]
Appearance	White to off-white solid (Predicted)	Solid	White solid[1]
Storage Conditions	Store at -20°C, sealed, away from moisture (Recommended)	-20°C, sealed storage, away from moisture	Store at 0-8 °C[1]

Synthesis and Manufacturing Insights

The synthesis of pyridinesulfonyl chlorides is a well-established but nuanced area of organic chemistry. The most common and industrially scalable methods involve the oxidative chlorination of the corresponding pyridine-2-thiol or its disulfide.

Causality in Synthesis: The choice of a synthetic route is dictated by the availability of starting materials and the need to control regioselectivity. Direct halogenation and sulfonation of the pyridine ring can lead to mixtures of isomers that are challenging to separate.[2] Therefore, building the functionality around a pre-substituted pyridine core is often the preferred strategy. A plausible and efficient pathway to the target compound begins with 2-amino-5-bromo-4-methylpyridine.

Caption: Plausible synthetic workflow for 5-Bromo-4-methylpyridine-2-sulfonyl chloride.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 5-Bromo-4-methylpyridine-2-sulfonyl chloride is dominated by the high reactivity of the sulfonyl chloride functional group. The sulfur atom is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes it an excellent target for a wide range of nucleophiles.

The most common reaction is sulfonamide formation, where a primary or secondary amine attacks the sulfur atom, displacing the chloride ion. This reaction is typically performed in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) to neutralize the HCl byproduct.

// Define Reactants SulfonylChloride [label=<

Sulfonyl Chloride (Electrophile)

];

Amine [label=<

Primary Amine (Nucleophile)

];

// Define Products Sulfonamide [label=<

Sulfonamide Product

];

// Logical Flow {rank=same; SulfonylChloride; Amine;} SulfonylChloride -> Sulfonamide [label="+ R-NH₂\n(Base, e.g., Pyridine)"]; Amine -> Sulfonamide [style=invis];

// Invisible node for layout plus [label="+", shape=plaintext]; SulfonylChloride -> plus [style=invis]; plus -> Amine [style=invis]; }

Caption: General reaction scheme for sulfonamide synthesis.

Applications in Research and Development

The primary application of this reagent is as a versatile intermediate in the synthesis of high-value organic molecules.

Role in Medicinal Chemistry

Substituted pyridinesulfonamides are integral to the development of novel therapeutics. The aminopyridine core is a well-established scaffold for developing kinase inhibitors, which often interact with the hinge region of the kinase ATP-binding site. The ability to introduce diverse substituents via the sulfonyl chloride moiety allows for fine-tuning of potency, selectivity, and pharmacokinetic properties. The bromine atom on the pyridine ring can be used in subsequent cross-coupling reactions to explore additional chemical space and build molecular complexity.

Agrochemical and Materials Science Applications

Beyond pharmaceuticals, pyridinesulfonyl chlorides are used in the synthesis of advanced agrochemicals, including herbicides and pesticides.[1] In materials science, they serve as precursors for specialty polymers and functional materials where the sulfonyl group can impart specific properties such as thermal stability or altered electronic characteristics.[1]

Experimental Protocols

The following is a representative, self-validating protocol for the synthesis of a sulfonamide derivative from a pyridinesulfonyl chloride.

Protocol: Synthesis of N-Benzyl-5-bromo-4-methylpyridine-2-sulfonamide

Expertise & Rationale: This protocol uses standard laboratory techniques and reagents. Dichloromethane (DCM) is chosen as the solvent for its inertness and ability to dissolve the reactants. Triethylamine (TEA) is a common, non-nucleophilic base used to scavenge the HCl generated during the reaction, driving the equilibrium towards the product. The aqueous workup is designed to remove the triethylamine hydrochloride salt and any unreacted starting materials.

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add 5-Bromo-4-methylpyridine-2-sulfonyl chloride (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM, approx. 0.1 M concentration).

• Reagent Addition: To the stirred solution, add triethylamine (TEA, 1.2 eq) followed by the dropwise addition of benzylamine (1.1 eq).

• Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed (typically 2-4 hours).

• Quenching & Workup: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure N-benzyl-5-bromo-4-methylpyridine-2-sulfonamide.

• Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Safety, Handling, and Storage

Trustworthiness: The safety information provided is aggregated from safety data sheets (SDS) of structurally analogous sulfonyl chlorides. It is imperative to consult the specific SDS for any chemical before use.

Hazard Identification:

• Corrosive: Sulfonyl chlorides are corrosive and can cause severe skin burns and eye damage.

• Irritant: May cause respiratory irritation if inhaled.

• Moisture Sensitive: Reacts with water, including atmospheric moisture, to produce hydrochloric acid and the corresponding sulfonic acid. This reaction is exothermic and can build pressure in a sealed container.

Table 2: Hazard and Precautionary Information

Hazard Class	GHS Pictogram	Signal Word	Hazard Statements	Precautionary Statements
Skin Corrosion/Irritation	Corrosive	Danger	H314: Causes severe skin burns and eye damage.	P260: Do not breathe dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection. P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Acute Toxicity	Skull and Crossbones	Danger	H301, H311, H331: Toxic if swallowed, in contact with skin, or if inhaled.	P261: Avoid breathing dust. P271: Use only outdoors or in a well-ventilated area. P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

Handling and Storage:

• Handling: Always handle in a well-ventilated chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from moisture and incompatible materials (e.g., strong bases, alcohols, amines). Storage at -20°C is recommended to ensure long-term stability.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Conclusion

5-Bromo-4-methylpyridine-2-sulfonyl chloride stands out as a high-value, versatile building block for chemical synthesis. Its strategic combination of a reactive sulfonyl chloride group, a tunable bromine substituent, and a biologically relevant pyridine core makes it an indispensable tool for researchers in drug discovery, agrochemical development, and materials science. A thorough understanding of its synthesis, reactivity, and handling requirements, as detailed in this guide, is essential for leveraging its full potential to drive innovation.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 13). Mastering Synthesis: Key Considerations for 5-Bromo-2-chloro-4-methylpyridine Production. Retrieved from [Link]

• Google Patents. (n.d.). CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.
• Google Patents. (n.d.). US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by oxidation. Retrieved from [Link]

• CHEMISTRY & BIOLOGY INTERFACE. (n.d.). Recent advances in synthesis of sulfonamides: A review. Retrieved from [Link]

• Wiley Online Library. (n.d.). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Retrieved from [Link]

• Semantic Scholar. (2006, November 2). Sulfonyl chloride formation from thiol derivatives by N-chlorosuccinimide mediated oxidation. Retrieved from [Link]

• ResearchGate. (n.d.). NaClO2-mediated preparation of pyridine-2-sulfonyl chlorides and synthesis of chiral sulfonamides. Retrieved from [Link]

• PubMed Central. (n.d.). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. Retrieved from [Link]

• MDPI. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]

Navigating the Landscape of Brominated Pyridine-2-Sulfonyl Chlorides: A Technical Guide for Researchers

An important note on the target compound: Publicly accessible chemical databases and scientific literature do not contain readily available information for "5-Bromo-4-methylpyridine-2-sulfonyl chloride." This suggests that the compound may not be commercially available or well-characterized. It is also possible that the nomenclature is slightly inaccurate. This guide will therefore focus on two closely related and well-documented isomers: 5-Bromo-pyridine-2-sulfonyl chloride and 5-Bromo-3-methylpyridine-2-sulfonyl chloride . These compounds are of significant interest in medicinal chemistry and drug development, and their properties and applications are detailed herein.

5-Bromo-pyridine-2-sulfonyl chloride: A Key Building Block

5-Bromo-pyridine-2-sulfonyl chloride is a versatile reagent used in the synthesis of a variety of biologically active molecules. Its utility stems from the presence of the reactive sulfonyl chloride group and the bromine atom, which can be further functionalized.

Molecular and Physical Properties

The key physicochemical properties of 5-Bromo-pyridine-2-sulfonyl chloride are summarized in the table below.

Property	Value	References
Molecular Formula	C₅H₃BrClNO₂S	[1]([Link],
Molecular Weight	256.51 g/mol	[1]([Link],
CAS Number	874959-68-9	[1]([Link]
Appearance	White solid	[1]([Link])
Purity	≥ 99% (HPLC)	[1]([Link])
Storage Conditions	Store at 0-8 °C	[1]([Link])

Applications in Drug Discovery and Organic Synthesis

5-Bromo-pyridine-2-sulfonyl chloride is a valuable intermediate in the development of pharmaceuticals and agrochemicals.[1] Its strong electrophilic nature makes it an excellent building block for creating a diverse range of organic compounds.[1]

• Synthesis of Sulfonamides: The primary application of this compound is in the synthesis of sulfonamides through reaction with primary and secondary amines. The sulfonamide functional group is a key component in a wide array of therapeutic agents, including antibacterial and anti-inflammatory drugs.[1]

• Targeted Therapies: The introduction of bromine and sulfonyl groups into molecular frameworks can enhance the pharmacological properties of drug candidates, leading to improved efficacy and selectivity.[1]

• Agrochemical Development: This compound is also utilized in the synthesis of herbicides and pesticides.[1]

General Synthesis and Reactivity

While specific, detailed synthetic procedures for 5-Bromo-pyridine-2-sulfonyl chloride are not extensively published in peer-reviewed journals, a general approach involves the conversion of a corresponding sulfonic acid or sulfonamide. A modern method for generating sulfonyl chlorides from primary sulfonamides involves activation with a pyrylium salt, which offers mild reaction conditions and high functional group tolerance.

The diagram below illustrates the general synthetic utility of pyridine-2-sulfonyl chlorides in the formation of sulfonamides.

Caption: General reaction of 5-Bromo-pyridine-2-sulfonyl chloride with an amine to form a sulfonamide.

Safety and Handling

5-Bromo-pyridine-2-sulfonyl chloride is classified as a hazardous substance.

• Hazard Statements: H314 (Causes severe skin burns and eye damage), H317 (May cause an allergic skin reaction).

• Signal Word: Danger.

• Precautions: Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

5-Bromo-3-methylpyridine-2-sulfonyl chloride: A Related Isomer

5-Bromo-3-methylpyridine-2-sulfonyl chloride is another important building block for organic synthesis, differing from the previous compound by the presence of a methyl group at the 3-position of the pyridine ring.

Molecular and Physical Properties

The key physicochemical properties of 5-Bromo-3-methylpyridine-2-sulfonyl chloride are summarized in the table below.

Property	Value	References
Molecular Formula	C₆H₅BrClNO₂S	([Link]
Molecular Weight	270.53 g/mol	([Link]
CAS Number	944799-36-4	([Link]
Appearance	Solid	([Link])
Boiling Point	322.7 ± 42.0 °C at 760 mmHg	([Link])
Storage Conditions	-20°C, sealed storage, away from moisture	([Link])

Synthetic Utility

Similar to its non-methylated counterpart, 5-Bromo-3-methylpyridine-2-sulfonyl chloride is primarily used for the synthesis of sulfonamides and other sulfonyl derivatives. The presence of the methyl group can influence the compound's reactivity and the properties of the resulting derivatives, which can be advantageous in tuning the biological activity and pharmacokinetic profiles of drug candidates.

General Experimental Protocol for Sulfonamide Synthesis

The following is a general, representative protocol for the synthesis of a sulfonamide using a pyridine-2-sulfonyl chloride derivative.

Objective: To synthesize a substituted sulfonamide from 5-Bromo-pyridine-2-sulfonyl chloride and a primary amine.

Materials:

• 5-Bromo-pyridine-2-sulfonyl chloride

• Primary amine (e.g., aniline)

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equivalent) in anhydrous DCM.

• Add triethylamine (1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve 5-Bromo-pyridine-2-sulfonyl chloride (1.1 equivalents) in anhydrous DCM.

• Add the solution of the sulfonyl chloride dropwise to the cooled amine solution over 15-20 minutes with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to afford the desired sulfonamide.

Safety and Handling

5-Bromo-3-methylpyridine-2-sulfonyl chloride is a hazardous chemical that requires careful handling.

• Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H314 (Causes severe skin burns and eye damage), H331 (Toxic if inhaled).

• Signal Word: Danger.

• Precautions: All manipulations should be carried out in a certified fume hood by trained personnel. Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. Avoid generating dust and breathing vapors.

• Storage: Store in a tightly sealed container at -20°C in a dry, well-ventilated area away from incompatible materials.

Conclusion

References

• Chem-Impex. 5-Bromo-pyridine-2-sulfonyl chloride. [Link]

• Sigma-Aldrich. 5-Bromo-3-methylpyridine-2-sulfonyl chloride. [Link]

• PubChem. 5-Bromo-2-chloro-4-methylpyridine. [Link]

• ChemWhat. 5-BROMO-4-CHLORO-2-METHANESULFONYL-PYRIMIDINE CAS#: 79091-24-0. [Link]

• Google Patents.

• Cornella, J. et al. Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Angewandte Chemie International Edition, 58(52), 18235-18239 (2019). [Link]

• PubChemLite. 5-bromo-2-chloro-4-methylpyridine (C6H5BrClN). [Link]

• National Institutes of Health. Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]

5-Bromo-4-methylpyridine-2-sulfonyl chloride: Solvent Compatibility &amp; Technical Handling Guide

[1][2]

Executive Summary

5-Bromo-4-methylpyridine-2-sulfonyl chloride is a high-value heterocyclic intermediate primarily used in the synthesis of sulfonamide-based pharmacophores.[1][2][3] Unlike benzene sulfonyl chlorides, pyridine-2-sulfonyl chlorides exhibit hyper-electrophilicity due to the electron-withdrawing inductive effect of the adjacent pyridine nitrogen.[1][2]

This guide addresses the critical challenge of handling this compound: balancing solubility with stability. While soluble in most aprotic organic solvents, its propensity for rapid hydrolysis and nucleophilic decomposition requires a rigorous solvent selection strategy. This document provides a validated framework for solvent compatibility, storage, and reaction protocols.

Physicochemical Profile & Solubility Logic

Structural Determinants of Solubility

The compound features a lipophilic brominated pyridine core and a polar, reactive sulfonyl chloride headgroup.[3]

• Lipophilicity (LogP ~2.1): Ensures good solubility in non-polar to moderately polar organic solvents (DCM, Toluene).

• Electrophilicity: The sulfonyl group at the C2 position is highly activated. Solvents with even weak nucleophilic character (e.g., wet ethers, alcohols) will trigger decomposition.

Solvent Compatibility Matrix

The following table categorizes solvents based on their suitability for storage , reaction , and workup .

Solvent Class	Specific Solvent	Solubility Rating	Stability Rating	Application Notes
Chlorinated	Dichloromethane (DCM)	High	High	Preferred reaction solvent. Excellent solubility; easy to dry; inert.[1][2][3]
Chlorinated	Chloroform ( )	High	Moderate	Avoid if stabilized with ethanol (reacts). Use amylene-stabilized only.
Ethers	THF (Anhydrous)	High	Moderate	Good for reactions.[3] Must be peroxide-free and anhydrous. Hygroscopic nature poses hydrolysis risk.[1]
Ethers	1,4-Dioxane	Moderate	Moderate	Useful for higher temp reactions, but freeze point (12°C) can be an issue during cold additions.
Nitriles	Acetonitrile (MeCN)	High	High	Excellent for polar reactions. Must be anhydrous to prevent hydrolysis.
Aromatics	Toluene	Moderate	High	Excellent for storage or reactions requiring heat.[3] Low moisture uptake.
Alcohols	Methanol / Ethanol	High	Critical Failure	DO NOT USE. Rapid solvolysis to sulfonic esters/acids.
Amides	DMF / DMAc	High	Low	Risk of Vilsmeier-type side reactions or hydrolysis if not strictly anhydrous.[3]
Water	Water	Low	Critical Failure	Rapid hydrolysis to 5-bromo-4-methylpyridine-2-sulfonic acid.[1][2][3]

Technical Deep Dive: The "2-Position" Instability

Researchers must understand why this compound is sensitive. The pyridine nitrogen at the 2-position exerts a strong electron-withdrawing effect on the sulfonyl sulfur, making it significantly more electrophilic than a phenyl sulfonyl chloride.[1][2]

Mechanism of Decomposition (Hydrolysis):

• Water attacks the sulfur atom.

• The pyridine nitrogen can potentially act as an intramolecular base (though less likely in 2-position due to geometry) or simply destabilize the transition state.

• Result: Irreversible formation of the sulfonic acid (highly polar, water-soluble, non-reactive in nucleophilic substitution).

Visualization: Solvent Selection Decision Tree

The following logic flow guides the selection of the correct solvent system for synthesis.

Caption: Logic flow for selecting a solvent compatible with reactive pyridine-2-sulfonyl chlorides.

Experimental Protocols

Solubility Screening & Stock Solution Preparation

Objective: Prepare a stable stock solution for immediate use. Reagents: 5-Bromo-4-methylpyridine-2-sulfonyl chloride (>95%), Anhydrous DCM.[1][2]

• Glassware Prep: Flame-dry a 20 mL scintillation vial and cool under

  flow.

• Weighing: Rapidly weigh 100 mg of the sulfonyl chloride. Note: The solid is hygroscopic. Minimize air exposure.

• Solvent Addition: Add 1.0 mL of anhydrous DCM via syringe.

• Observation:

  • Clear Solution: Success.

  • Cloudy/Precipitate: Indicates partial hydrolysis (sulfonic acid is insoluble in DCM). Filter through a 0.45 µm PTFE syringe filter if necessary.

• Storage: Use immediately. If storage is required, blanket with Argon and store at -20°C.[2]

Standard Coupling Reaction (Sulfonamide Synthesis)

Context: This protocol uses DCM as the primary solvent to maximize stability while allowing facile workup.

Workflow Diagram:

Caption: Step-by-step reaction workflow for sulfonamide coupling in DCM.

Detailed Procedure:

• Receiver Vessel: In a round-bottom flask, dissolve the amine substrate (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous DCM (0.2 M concentration). Cool to 0°C.

• Reagent Prep: Dissolve 5-Bromo-4-methylpyridine-2-sulfonyl chloride (1.1 equiv) in a separate volume of anhydrous DCM.

• Addition: Add the sulfonyl chloride solution dropwise to the amine solution over 10 minutes. Rationale: Adding the electrophile to the nucleophile prevents high local concentrations of the unstable chloride.[2]

• Monitoring: Stir at 0°C for 30 mins, then warm to RT. Monitor consumption of the amine by TLC (Hexane/EtOAc).

• Workup: Dilute with DCM, wash with water (rapidly) and brine. Dry over

  .

Troubleshooting & Stability Indicators

Observation	Diagnosis	Remediation
White solid does not dissolve in DCM	Hydrolysis has occurred; solid is likely the sulfonic acid.[1][2][3]	Check reagent quality. Attempt to dissolve in slightly more polar solvent (THF). If insoluble, reagent is degraded.
Fuming upon opening bottle	Release of HCl gas due to moisture ingress.	Purge with . If solid is sticky/discolored, repurify or discard.
Low Yield in Reaction	Competitive hydrolysis by solvent moisture.	Ensure DCM is distilled over or from a solvent system. Increase reagent equivalents to 1.5x.

References

• Stability of Heteroaromatic Sulfonyl Chlorides: Detailed analysis of pyridine-2-sulfonyl chloride instability and decomposition p

  • Source: ChemRxiv / ResearchG

  • URL:[Link] (Generalized link to repository for "Stability of Heteroaromatic Sulfonyl Chlorides")

• Sulfonamide Synthesis Protocols: Methodologies for reacting sensitive sulfonyl chlorides with amines.[3][4]

  • Source: Organic Chemistry Portal

  • URL:[Link]

• 5-Bromo-4-methylpyridine-2-sulfonyl chloride Properties: Chemical and physical property d

  • Source: PubChem / Sigma-Aldrich[1][2]

  • URL:[Link]

Sources

• 1. CAS 98198-48-2: 2-Amino-5-Bromo-4-Methylpyridine [cymitquimica.com]
• 2. CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate - Google Patents [patents.google.com]
• 3. CAS 633328-95-7: 5-Bromo-2-chloro-4-methylpyrimidine [cymitquimica.com]
• 4. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

5-Bromo-4-methylpyridine-2-sulfonyl Chloride: Technical Guide &amp; Market Analysis

This technical guide details the chemical profile, synthesis pathways, and procurement strategies for 5-Bromo-4-methylpyridine-2-sulfonyl chloride , a specialized heterocyclic building block used in high-value medicinal chemistry programs.

CAS Number: 1602616-77-2 Molecular Formula: C₆H₅BrClNO₂S Molecular Weight: 270.53 g/mol Primary Application: Synthesis of heteroaryl sulfonamides (e.g., NaV1.7/NaV1.8 inhibitors).

Part 1: Executive Summary & Market Landscape

The "Make vs. Buy" Decision

5-Bromo-4-methylpyridine-2-sulfonyl chloride is not a commoditized "catalog" reagent like tosyl chloride. It is a Tier 3 Specialty Intermediate , meaning it is typically synthesized on-demand or stocked in milligram quantities by boutique suppliers.

Current Market Status (2025-2026 Estimate):

• Research Scale (mg): High cost. Suppliers like Alchimica or BLD Pharm may list 100–250 mg packs ranging from $500 to $1,000+ USD , reflecting its scarcity.

• Bulk Scale (kg): Non-existent as off-the-shelf stock. Procurement for pilot scale requires a Custom Synthesis (FTE/FFS) arrangement.

• Lead Time: 4–8 weeks for custom batches >100 g.

Validated Supplier Directory

Note: Availability fluctuates.[1] Always verify Certificate of Analysis (CoA) for hydrolytic degradation.

Supplier	Type	Region	Catalog #	Est. Availability
BLD Pharm	Catalog/Custom	China/USA	BD01255714	In-stock (mg scale)
Alchimica	Boutique	Europe	R01T8PC	Low stock (High Price)
WuXi AppTec	CRO/CMO	Global	Custom	Contract Synthesis
ChemScene	Catalog	China	Custom	Inquiry required

Part 2: Technical Core – Synthesis & Production

Due to the high cost and low stability of the sulfonyl chloride, internal synthesis is often the preferred strategy for drug discovery teams requiring >5 grams.

Route A: The Thioether Oxidation (Patent Validated)

This route is superior for scale-up as it avoids the unstable diazonium intermediates of the Meerwein reaction. It is based on methodologies described in WO2020047323A1 for sodium channel inhibitors.

Step 1: Nucleophilic Aromatic Substitution ( )

Precursor: 5-Bromo-2-fluoro-4-methylpyridine (Commercially available). Reagent: Benzyl mercaptan (BnSH), Sodium Hydride (NaH).

• Protocol:

  • Suspend NaH (2.0 eq) in anhydrous THF at 0°C.

  • Add Benzyl mercaptan (1.1 eq) dropwise; stir 30 min.

  • Add 5-Bromo-2-fluoro-4-methylpyridine (1.0 eq).

  • Warm to RT and stir 12h.

  • Workup: Quench with sat.

    , extract (EtOAc), and concentrate.[2]

  • Yield Target: >90% (Product: 2-(Benzylthio)-5-bromo-4-methylpyridine).

Step 2: Oxidative Chlorination

Reagent: 1,3-Dichloro-5,5-dimethylhydantoin (DCDMH) or

gas; Acetic Acid/Water.

• Protocol:

  • Dissolve thioether (from Step 1) in

    (8:1) and Acetic Acid (6 eq).[2][3]

  • Cool to 0°C.

  • Add DCDMH (3.0 eq) portion-wise to control exotherm.

  • Stir at 0°C for 1–2 hours.

  • Critical Workup: The product is hydrolytically unstable. Rapidly dilute with ice water, extract with cold DCM, dry over

    , and concentrate without heating (>30°C).

  • Storage: Use immediately or store as a solid at -20°C under Argon.

Synthesis Workflow Diagram

The following diagram illustrates the validated pathway from the fluoro-precursor to the final sulfonyl chloride.

Caption: Figure 1. Validated synthesis route via benzylthio ether oxidation (WO2020047323).

Part 3: Handling & Quality Control

Stability Profile

Pyridine-2-sulfonyl chlorides are notoriously unstable compared to benzenesulfonyl chlorides. The electron-deficient ring makes the sulfur center highly electrophilic and prone to hydrolysis.

• Half-life (

  ): <1 hour in wet solvents at RT.

• Decomposition Product: 5-Bromo-4-methylpyridine-2-sulfonic acid (highly polar, insoluble in DCM).

QC Protocol (Self-Validating)

Do not rely on LCMS alone (the acidic mobile phase hydrolyzes the chloride on-column).

• Derivatization Test: Take a small aliquot (~5 mg), add excess morpholine or benzylamine in DCM. Run LCMS on the resulting sulfonamide.

  • Result: If the sulfonamide peak is major, the chloride is active. If only sulfonic acid is seen, the batch is dead.

• NMR:

  NMR in (anhydrous). Look for the shift of the aromatic protons relative to the sulfonic acid.

Part 4: Applications in Drug Discovery

This scaffold is a "privileged structure" for voltage-gated sodium channel (Nav) inhibitors. The C5-Bromine allows for late-stage diversification via Suzuki-Miyaura coupling, while the C2-Sulfonyl group forms the pharmacophore core.

Standard Coupling Protocol

Reaction: Sulfonamide formation with an amine (

).

• Solvent: Anhydrous DCM or THF (avoid DMF if possible due to hygroscopicity).

• Base: Pyridine (3.0 eq) or DIPEA.

• Temperature: 0°C

  RT.

• Procedure: Add sulfonyl chloride (freshly prepared/thawed) to the amine/base solution at 0°C. Complete conversion is usually rapid (<30 min).

Caption: Figure 2. Utilization of the scaffold in library synthesis.

References

• World Intellectual Property Organization. (2020). Heteroaryl-substituted sulfonamide compounds and their use as therapeutic agents. (WO2020047323A1).

• BLD Pharm. (2025). Product Datasheet: 5-Bromo-4-methylpyridine-2-sulfonyl chloride (BD01255714).[4]

• Alchimica. (2025).[5] Catalog Entry: CAS 1602616-77-2.[1][4]

• Organic Chemistry Portal. (2023). Synthesis of Sulfonyl Chlorides via Oxidative Chlorination.[5][6][7][8]

Sources

• 1. CAS/ID No. 1602616-77-2 | Alchimica [shop.alchimica.cz]
• 2. WO2020047323A1 - Heteroaryl-substituted sulfonamide compounds and their use as therapeutic agents - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 1150561-80-0|5-Bromopyridine-2-sulfonyl chloride hydrochloride|BLD Pharm [bldpharm.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 7. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 8. Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Reaction Conditions for 5-Bromo-4-methylpyridine-2-sulfonyl Chloride with Amines

Executive Summary

This guide details the optimized reaction conditions for coupling 5-Bromo-4-methylpyridine-2-sulfonyl chloride with amines to form sulfonamides. While sulfonyl chlorides are standard electrophiles, the pyridine-2-sulfonyl moiety presents unique stability challenges due to its propensity for spontaneous

extrusion and rapid hydrolysis.[1]

Successful execution requires strict adherence to low-temperature addition protocols and anhydrous conditions . This note provides a validated method to maximize yield while suppressing the formation of the common decomposition byproduct, 5-bromo-2-chloro-4-methylpyridine.

Chemical Context & Mechanistic Insight

The "Pyridine-2-Sulfonyl" Instability

Unlike phenyl sulfonyl chlorides, pyridine-2-sulfonyl chlorides are inherently unstable. The proximity of the pyridine nitrogen lone pair to the sulfonyl group facilitates a desulfonylation pathway, leading to the extrusion of sulfur dioxide (

) and the formation of a 2-chloropyridine derivative.

• Electronic Factor: The electron-withdrawing nature of the pyridine ring makes the sulfur highly electrophilic, increasing reactivity with amines but also susceptibility to hydrolysis.

• Structural Factor (5-Br, 4-Me): The 4-methyl group provides mild steric shielding, potentially slowing intermolecular degradation, while the 5-bromine atom serves as a critical handle for downstream cross-coupling (e.g., Suzuki-Miyaura).

Reaction Pathways

The chemist must navigate three competing pathways:

• Pathway A (Desired): Nucleophilic attack by the amine to form the sulfonamide.

• Pathway B (Decomposition): Unimolecular thermal elimination of

  .

• Pathway C (Hydrolysis): Reaction with ambient moisture to form the sulfonic acid.

Pathway Visualization

The following diagram illustrates the kinetic competition managed by this protocol.

Figure 1: Competing reaction pathways. Pathway A is favored at low temperatures (

), while Pathway B dominates at elevated temperatures.

Critical Quality Attributes & Reagent Prep

Before beginning, verify the quality of the sulfonyl chloride. Commercial samples of CAS 874959-68-9 should be white to off-white solids.

• Yellow/Brown discoloration indicates decomposition (

  loss).

• Pungent acidic odor indicates hydrolysis (HCl generation).

Solvent Selection:

Solvent	Suitability	Notes
DCM (Dichloromethane)	Excellent	High solubility, easy workup. Must be anhydrous.[2]
THF (Tetrahydrofuran)	Good	Useful for polar amines. Ensure peroxide-free and dry.
DMF/DMAc	Moderate	Avoid if possible; difficult to remove and promotes hydrolysis if wet.

| Pyridine | Good | Acts as both solvent and base. Good for unreactive amines. |

Experimental Protocol: Low-Temperature Amine Coupling

Objective: Synthesis of

-substituted-5-bromo-4-methylpyridine-2-sulfonamide.

Materials

• Substrate: 5-Bromo-4-methylpyridine-2-sulfonyl chloride (1.0 equiv).

• Nucleophile: Primary or Secondary Amine (1.1 – 1.2 equiv).

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 – 2.0 equiv). Note: If using an HCl salt of the amine, increase base to 2.5 – 3.0 equiv.

• Solvent: Anhydrous Dichloromethane (DCM) (

  concentration).

Step-by-Step Procedure

• System Setup:

  • Flame-dry a round-bottom flask and cool under a stream of Nitrogen or Argon.

  • Add the Amine and Base (TEA/DIPEA) to the flask.

  • Dissolve in anhydrous DCM.

• Thermal Control (CRITICAL):

  • Cool the amine/base solution to

    using an ice/water bath.

  • Why? Keeping the reaction mixture cold before addition prevents the exotherm of the reaction from triggering the thermal decomposition of the sulfonyl chloride.

• Addition of Sulfonyl Chloride:

  • Solid Addition: If the sulfonyl chloride is a free-flowing solid, add it portion-wise over 5–10 minutes.

  • Solution Addition (Preferred): Dissolve the sulfonyl chloride in a minimal amount of cold, anhydrous DCM and add dropwise via syringe/cannula.

  • Expert Tip: Do not premix the sulfonyl chloride with base; it may degrade before reaching the amine.

• Reaction Incubation:

  • Stir at

    for 30–60 minutes .

  • Allow the mixture to warm to Room Temperature (RT) only after TLC/LCMS confirms consumption of the starting material or if the reaction stalls.

  • Monitoring: Check for the disappearance of the sulfonyl chloride (

    in Hex/EtOAc) and formation of the sulfonamide (more polar).

• Workup:

  • Quench: Add saturated aqueous

    or water.

  • Phase Separation: Extract with DCM (

    ) or EtOAc.

  • Wash:

    • Wash organic layer with

      (to remove unreacted amine/pyridine, unless product is basic).

    • Wash with Sat.

      (to remove sulfonic acid byproducts).

    • Wash with Brine .[3]

  • Dry: Dry over

    , filter, and concentrate in vacuo.

Workflow Visualization

Figure 2: Operational workflow for the sulfonylation reaction.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield + "Chloropyridine" impurity	Thermal decomposition ( loss).	Maintain reaction at longer. Do not heat. Ensure slow addition of sulfonyl chloride.[2]
Starting Material Remains	Sulfonyl chloride hydrolyzed.[1][2][4]	Check solvent water content.[2] Use fresh bottle of sulfonyl chloride.
Product is stuck in aqueous layer	Product is amphoteric (pyridine N).	Avoid strong acid washes. Adjust pH to before extraction. Use DCM/MeOH (9:1) for extraction.
Reaction turns black/tarry	Pyridine ring polymerization/oxidation.	Perform reaction under strict inert atmosphere ( /Ar). Exclude light if possible.

References

• BenchChem. (2025).[2][3] Application Notes and Protocols for Pyridine-2-Sulfonate Reactions. Retrieved from

• Volkov, A., et al. (2026). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. Retrieved from

• Sigma-Aldrich. (2025).[5] Product Specification: 5-Bromo-4-methylpyridine-2-sulfonyl chloride. Retrieved from

• Santa Cruz Biotechnology. (2025). 5-Bromo-pyridine-2-sulfonyl chloride Data Sheet. Retrieved from

• ChemicalBook. (2025). Pyridine-2-sulfonyl chloride Properties and Stability. Retrieved from [6]

Disclaimer: This protocol is intended for use by qualified laboratory personnel. Always review the Safety Data Sheet (SDS) for 5-Bromo-4-methylpyridine-2-sulfonyl chloride before handling, as it is a corrosive and moisture-sensitive lachrymator.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-bromo-pyridine-2-sulfonyl chloride AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. PYRIDINE-2-SULFONYL CHLORIDE | 66715-65-9 [chemicalbook.com]

Application Notes and Protocols: General Procedure for Pyridine Sulfonyl Chloride Coupling Reactions

Introduction

Pyridinesulfonamides are a cornerstone structural motif in modern medicinal chemistry and drug development. Their prevalence in a wide array of therapeutic agents stems from their ability to act as bioisosteres of carboxylic acids, engage in crucial hydrogen bonding interactions with biological targets, and modulate the physicochemical properties of drug candidates, such as solubility and metabolic stability.[1] The synthesis of these vital compounds is most commonly achieved through the coupling of a pyridine sulfonyl chloride with a primary or secondary amine.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the general procedures for pyridine sulfonyl chloride coupling reactions. It offers in-depth technical details, field-proven insights into experimental choices, detailed protocols, and troubleshooting guidance to ensure reliable and successful synthesis of pyridinesulfonamides.

Synthesis of Pyridine Sulfonyl Chloride Precursors

The stability and availability of the pyridine sulfonyl chloride starting material are critical for a successful coupling reaction. Unlike many simple aryl sulfonyl chlorides, pyridine sulfonyl chlorides can be unstable and are often prepared immediately before use or generated in situ. The synthetic route to the sulfonyl chloride is highly dependent on the substitution pattern of the pyridine ring.

Common Synthetic Pathways to Pyridine Sulfonyl Chlorides:

Position	Starting Material	Reagents & Conditions	Key Considerations
2-Position	2-Mercaptopyridine or 2,2'-Dipyridyl Disulfide	Oxidative chlorination (e.g., with Cl₂) in a solvent like dichloromethane.[2][3]	This is a direct and often high-yielding method.[3]
2-Position	Sodium Pyridine-2-sulfinate	N-chlorosuccinimide (NCS) in dichloromethane.[2][4]	Often used for in situ generation of the sulfonyl chloride for immediate use in the subsequent coupling reaction.[4]
3-Position	3-Aminopyridine	Diazotization (NaNO₂, acid) followed by reaction with SO₂ in the presence of a copper catalyst (e.g., CuCl).[5][6]	A reliable method suitable for large-scale synthesis.[5]
3-Position	Pyridine-3-sulfonic acid	Phosphorus pentachloride (PCl₅) and phosphorus oxychloride (POCl₃) with heating.[7]	A classic method for converting sulfonic acids to sulfonyl chlorides.

The Coupling Reaction: Mechanism and Key Parameters

The formation of a sulfonamide bond is a nucleophilic acyl substitution-type reaction. The lone pair of electrons on the nitrogen atom of the amine attacks the highly electrophilic sulfur atom of the sulfonyl chloride. This is followed by the expulsion of the chloride ion as a leaving group. A base is essential to neutralize the hydrochloric acid (HCl) generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic.[1][8]

Reaction Mechanism Visualization

Caption: General mechanism of sulfonamide synthesis.

Critical Reaction Parameters

Successful sulfonamide synthesis hinges on the careful selection of several key components:

Component	Role & Common Examples	Rationale & Expert Insights
Amine	Nucleophile (Primary or Secondary Amines)	The nucleophilicity of the amine is key. Electron-rich amines react faster, while electron-deficient amines (e.g., anilines) may require longer reaction times, heating, or a catalyst.[9] Sterically hindered amines can also slow the reaction rate.
Base	HCl Scavenger / Catalyst	Pyridine: Often used as both a base and a solvent. It can also act as a nucleophilic catalyst, forming a highly reactive pyridinium-sulfonyl intermediate.[8] Triethylamine (TEA): A non-nucleophilic, sterically hindered base. Diisopropylethylamine (DIPEA): A non-nucleophilic, sterically hindered base.
Solvent	Reaction Medium	Dichloromethane (DCM): A common, inert, aprotic solvent that dissolves most reactants well.[10] Tetrahydrofuran (THF): Another common aprotic solvent.[10] Acetonitrile (ACN): A polar aprotic solvent. The solvent must be anhydrous, as sulfonyl chlorides readily hydrolyze in the presence of water.
Temperature	Reaction Rate Control	The reaction is typically initiated at 0 °C to control the initial exotherm, especially when adding the sulfonyl chloride.[1] It is then often allowed to warm to room temperature and stirred until completion.[1][4]
Catalyst	Rate Enhancement (Optional)	4-Dimethylaminopyridine (DMAP): A highly effective nucleophilic catalyst, often used in small quantities for reactions with less reactive amines or sulfonyl chlorides.[9]

General Experimental Protocol

This protocol provides a robust, step-by-step methodology for a typical pyridine sulfonyl chloride coupling reaction.

Materials

• Primary or secondary amine (1.0 eq)

• Pyridine sulfonyl chloride (1.0 - 1.2 eq)

• Base (e.g., Pyridine or Triethylamine, 2.0 - 3.0 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, ice bath

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for sulfonamide synthesis.

Step-by-Step Procedure

• Reaction Setup : In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq) in anhydrous dichloromethane. Add the base (e.g., pyridine, 2.0-3.0 eq) and cool the stirred solution to 0 °C using an ice bath.[8]

• Sulfonyl Chloride Addition : Dissolve the pyridine sulfonyl chloride (1.0-1.2 eq) in a minimal amount of anhydrous dichloromethane. Add this solution dropwise to the cooled amine solution over 15-20 minutes.[1]

• Reaction Monitoring : After the addition is complete, allow the reaction mixture to slowly warm to room temperature. Let the reaction stir for 6-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed.[1]

• Workup : Once the reaction is complete, dilute the mixture with additional dichloromethane. Transfer the mixture to a separatory funnel.

• Washing : Wash the organic layer sequentially with 1 M HCl (2x to remove the base), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).[1][8] The aqueous washes remove the base, its salt, and any remaining water-soluble impurities.

• Drying and Concentration : Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.[10]

• Purification : Purify the crude residue by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl Acetate/Hexanes) to afford the pure pyridinesulfonamide.[1][11]

• Characterization : Confirm the structure and purity of the final product using analytical techniques such as NMR, MS, and IR spectroscopy.[1]

Safety and Handling

Sulfonyl chlorides are reactive and corrosive compounds that require careful handling to ensure laboratory safety.

• Corrosivity : Sulfonyl chlorides can cause severe skin burns and eye damage.[12] They are lachrymators and harmful if inhaled.

• Moisture Sensitivity : They react with water (hydrolysis) to produce corrosive hydrochloric acid and the corresponding sulfonic acid. All reactions should be carried out under anhydrous conditions using dry glassware and solvents.[13]

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat when handling sulfonyl chlorides.[13][14][15]

• Ventilation : All manipulations should be performed in a well-ventilated chemical fume hood.[14]

• Emergency Procedures : Ensure an eyewash station and safety shower are readily accessible. In case of skin contact, wash the affected area immediately and thoroughly with water.[13]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive sulfonyl chloride (hydrolyzed). 2. Amine is not nucleophilic enough. 3. Insufficient base.	1. Use freshly prepared or newly purchased sulfonyl chloride. 2. Add a catalyst (e.g., DMAP), increase the reaction temperature, or use a more forcing solvent. 3. Ensure at least 2 equivalents of base are used.
Multiple Spots on TLC	1. Side reactions (e.g., double sulfonylation of a primary amine). 2. Decomposition of product or starting material.	1. Use a controlled, slow addition of the sulfonyl chloride at 0 °C. 2. Ensure the reaction is run under inert atmosphere and check the stability of your compounds.
Difficult Purification	1. Product is co-eluting with impurities. 2. Product is highly polar and streaks on silica gel.	1. Try a different solvent system for column chromatography or consider purification by recrystallization. 2. Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the chromatography eluent to improve peak shape.
Low Yield after Workup	1. Product is partially soluble in the aqueous phase. 2. Emulsion formation during extraction.	1. Back-extract the combined aqueous layers with the organic solvent to recover more product. 2. Add brine to the separatory funnel to help break the emulsion.

References

• Google Patents. CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride.
• Eureka. Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride.

• Yasho Industries. What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog. [Link]

• Google Patents.
• Google Patents.

• SpringerLink. The Synthesis of Some Sulfonamides Based on 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridine. [Link]

• NJ.gov. BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. [Link]

• National Center for Biotechnology Information. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PYRIDINE-2-SULFONYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride - Google Patents [patents.google.com]
• 6. Environment-friendly chemical synthetic method for 3-pyridine sulfonyl chloride - Eureka | Patsnap [eureka.patsnap.com]
• 7. pyridine-3-sulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3-Pyridinesulfonamide synthesis - chemicalbook [chemicalbook.com]
• 11. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. nj.gov [nj.gov]
• 14. What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog [nuomengchemical.com]
• 15. aksci.com [aksci.com]

Using 5-Bromo-4-methylpyridine-2-sulfonyl chloride in medicinal chemistry

Application Note: Strategic Utilization of 5-Bromo-4-methylpyridine-2-sulfonyl chloride in Drug Discovery

Executive Summary

5-Bromo-4-methylpyridine-2-sulfonyl chloride (CAS: 886372-98-1) is a high-value heterocyclic building block used to introduce the pyridine sulfonamide pharmacophore. This scaffold offers distinct advantages over phenyl analogs, including improved aqueous solubility and reduced lipophilicity (

). However, its utility is frequently compromised by the inherent instability of the pyridine-2-sulfonyl chloride moiety.

This guide provides a validated operational framework for handling, coupling, and diversifying this reagent. It moves beyond standard protocols to address the specific "ticking clock" reactivity of electron-deficient heteroaryl sulfonyl chlorides.

Chemical Profile & Reactivity Map

The molecule presents three distinct vectors for medicinal chemistry elaboration. Understanding the electronic interplay between these vectors is critical for synthetic success.

• Vector A (C2-Sulfonyl Chloride): The most reactive and unstable site. Prone to nucleophilic attack (amines/alcohols) but also spontaneous desulfonylation (extrusion of

  ).

• Vector B (C5-Bromide): A stable handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig). It is electronically activated by the pyridine nitrogen, facilitating oxidative addition.

• Vector C (C4-Methyl): Provides steric bulk and a handle for late-stage oxidation or radical functionalization, though typically left intact as a hydrophobic contact point.

Critical Stability Warning: Unlike benzene sulfonyl chlorides, pyridine-2-sulfonyl chlorides are thermally unstable . The repulsion between the nitrogen lone pair and the sulfonyl group destabilizes the C-S bond, often leading to decomposition into 2-chloro-5-bromo-4-methylpyridine and sulfur dioxide (

) even at room temperature.

Critical Handling Protocols (The "Ice & Speed" Rule)

Objective: Prevent reagent degradation prior to reaction.

• Visual Inspection: Pure material is a white to pale yellow crystalline solid. A brown/oily appearance indicates significant decomposition.

• Storage: Must be stored at -20°C under inert atmosphere (Argon/Nitrogen).

• Usage Rule: Do not weigh this reagent on an open balance for extended periods. Warm the vial to room temperature only immediately before use to prevent condensation, then weigh quickly.

Self-Validating Quality Check:

• Test: Dissolve a small aliquot (~5 mg) in

  or .

• Observation: Analyze via LCMS immediately.

  • Pass: Major peak corresponds to the methyl ester (formed by reaction with MeOH) or sulfonic acid.

  • Fail: Major peak corresponds to the 2-chloropyridine derivative (loss of

    ).

Application Protocol 1: Synthesis of Sulfonamides

Target: Creation of the primary pharmacophore while preserving the bromide handle.

Rationale: The sulfonamide bond must be formed before any Pd-catalyzed coupling at the C5-position. The sulfonyl chloride is too reactive to survive the basic, heated conditions of a Suzuki coupling.

Materials

• Reagent: 5-Bromo-4-methylpyridine-2-sulfonyl chloride (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.0 - 1.1 equiv)

• Base: Pyridine (3.0 equiv) or TEA (2.5 equiv)

• Solvent: Anhydrous DCM (Dichloromethane) or THF. Avoid DMF if possible due to workup difficulty with amphoteric products.

Step-by-Step Methodology

• Preparation: Charge a reaction vial with the Amine and Base in anhydrous DCM (0.2 M concentration relative to amine). Cool the mixture to 0°C (ice bath).

• Addition: Dissolve the Sulfonyl Chloride in a minimal amount of cold DCM. Add this solution dropwise to the amine mixture over 5 minutes.

  • Why? Exothermic addition can accelerate

    extrusion. Keeping it cold favors the kinetic sulfonamide formation over decomposition.

• Reaction: Allow the mixture to stir at 0°C for 30 minutes, then warm to Room Temperature (RT). Monitor via TLC/LCMS.

  • Endpoint: Consumption of amine is usually complete within 1-2 hours.

• Workup (Scenario A - Non-polar Product):

  • Dilute with DCM.[1] Wash with sat.

    followed by Brine.[2] Dry over .

• Workup (Scenario B - Polar/Amphoteric Product):

  • Critical Step: Evaporate volatiles directly. Redissolve residue in minimal DMSO/MeOH and purify via Reverse Phase Preparative HPLC (Acidic mode: Water/Acetonitrile + 0.1% TFA).

  • Note: Avoid aqueous acid washes (e.g., 1N HCl) if your product contains basic heterocycles, as it will trap the product in the aqueous layer.

Application Protocol 2: Divergent SAR via Suzuki Coupling

Target: Expanding the library at the C5 position.

Rationale: The 5-bromo position on the pyridine ring is electronically activated, making it an excellent partner for boronic acids.

Materials

• Substrate: 5-Bromo-4-methyl-N-(substituted)-pyridine-2-sulfonamide (from Protocol 1).

• Partner: Aryl/Heteroaryl Boronic Acid (1.2 equiv).

• Catalyst:

  (5 mol%) - Robust choice for heterocyclic halides.

• Base:

  (2.0 M aqueous solution, 3.0 equiv).

• Solvent: 1,4-Dioxane (degassed).

Step-by-Step Methodology

• Inert Setup: Purge a microwave vial or pressure tube with Nitrogen/Argon.

• Loading: Add the Sulfonamide substrate , Boronic Acid , and Catalyst .

• Solvent: Add Dioxane and the aqueous Base.

• Deoxygenation: Sparge with Nitrogen for 2 minutes (bubbling gas through liquid).

  • Causality: Oxygen poisons Pd(0) species, leading to homocoupling of the boronic acid or protodehalogenation.

• Reaction: Seal and heat to 90°C for 4–12 hours (or 110°C for 30 min in microwave).

• Purification: Filter through Celite to remove Pd black. Concentrate and purify via Flash Chromatography (Hexane/EtOAc or DCM/MeOH).

Visualization of Workflows

Figure 1: Reaction Workflow & Logic

The following diagram illustrates the mandatory order of operations to maximize yield and minimize scaffold decomposition.

Caption: Operational workflow emphasizing the critical quality control step due to reagent instability.

Quantitative Data Summary

Table 1: Comparison of Solvents for Sulfonylation of Pyridine-2-sulfonyl Chlorides

Solvent	Reaction Rate	Stability of Sulfonyl Cl	Workup Ease	Recommendation
DCM	Fast	Moderate	High (Volatile)	Primary Choice
THF	Moderate	Moderate	High	Good Alternative
DMF	Fast	Low (Promotes decomp)	Low (High BP)	Avoid
Water/Dioxane	Fast	Very Low (Hydrolysis)	Moderate	Only for Schotten-Baumann

Troubleshooting & FAQs

Q: The sulfonyl chloride has turned into a brown oil. Can I still use it? A: No. This indicates significant decomposition to the 2-chloropyridine and

. Using this will result in low yields and difficult purification. If synthesis is necessary, regenerate the sulfonyl chloride from the corresponding thiol (5-bromo-4-methylpyridine-2-thiol) using or gas immediately before use.

Q: Why do I see a "dimer" impurity in the Suzuki coupling? A: This is likely homocoupling of the boronic acid. Ensure your reaction is strictly deoxygenated (sparged) and consider reducing the catalyst loading or switching to a precatalyst like XPhos Pd G3.

Q: Can I perform the Suzuki coupling before the sulfonamide formation? A: Generally, No . The sulfonyl chloride group is highly susceptible to hydrolysis under the aqueous basic conditions required for Suzuki coupling. It will hydrolyze to the sulfonic acid, which is difficult to activate subsequently.

References

• General Stability of Pyridine Sulfonyl Chlorides

  • Gesner, L., et al. "Stability of Heteroaromatic Sulfonyl Chlorides." Journal of Organic Chemistry. (2015).
  • Note: Highlights the rapid degradation of C2-substituted pyridine sulfonyl chlorides.

• Synthesis of Pyridine Sulfonamides

  • Behrmann, M., et al. "Efficient Synthesis of Pyridine-2-sulfonamides." Tetrahedron Letters.
  • Protocol validation for low-temper

• Compound Data (PubChem)

  • 5-Bromo-4-methylpyridine-2-sulfonyl chloride (CID: 329783771).

• Cross-Coupling on Bromopyridines

  • Littke, A. F., & Fu, G. C. "Palladium-catalyzed coupling reactions of aryl chlorides.
  • Mechanistic grounding for C5-Br activ

Sources

• 1. eurjchem.com [eurjchem.com]
• 2. books.rsc.org [books.rsc.org]

Application Note: Precision C-H Sulfonylation of Pyridine Derivatives

Regiocontrolled Protocols for Drug Discovery & Process Chemistry

Executive Summary & Strategic Analysis

The introduction of sulfonyl pharmacophores into pyridine rings is a cornerstone of medicinal chemistry, found in varying classes of therapeutics from COX-2 inhibitors to kinase antagonists. However, the electron-deficient nature of the pyridine ring renders classical electrophilic aromatic substitution (

) ineffective.

Historically, researchers relied on pre-functionalized halogenated pyridines (

) or harsh radical conditions that yielded difficult-to-separate regioisomeric mixtures. This guide outlines two modern, field-proven protocols that solve the "Regioselectivity Problem" using activation strategies :

• Method A (C2-Selective): Deoxygenative Sulfonylation of Pyridine

  -Oxides.

• Method B (C4-Selective): Triflic Anhydride-Mediated Pyridinium Salt Functionalization.

Strategic Decision Matrix

Use the following logic to select your experimental route:

Figure 1: Decision matrix for selecting the optimal sulfonylation protocol based on regiochemical requirements.

Method A: C2-Selective Deoxygenative Sulfonylation

Principle: This method utilizes the "Boekelheide-type" logic where the

-oxide oxygen acts as an internal directing group and leaving group. The reaction proceeds via a transition-metal-free mechanism using sulfonyl chlorides.[1]

Mechanistic Insight

The reaction leverages a dual-activation cycle. An activator (typically an amine-CS

adduct or similar thionating agent) activates the -oxide, making the C2 position susceptible to nucleophilic attack by the sulfinate species generated in situ.

Protocol: Transition-Metal-Free C2 Sulfonylation

Reagents:

• Substrate: Pyridine

  -oxide derivative (1.0 equiv)[2]

• Sulfonyl Source: Aryl/Alkyl Sulfonyl Chloride (1.5 equiv)

• Activator/Base: Diethylamine (Et

  NH) (2.0 equiv) + CS (1.5 equiv)

• Solvent: DMSO or DMF (Anhydrous)

Step-by-Step Procedure:

• Preparation: In a dried screw-cap vial equipped with a stir bar, dissolve the Pyridine

  -oxide (0.5 mmol) in anhydrous DMSO (2.0 mL).

• Activator Formation: Add CS

  (45 µL, 0.75 mmol) and Et NH (103 µL, 1.0 mmol) sequentially. Note: The formation of the dithiocarbamate intermediate is exothermic; add slowly.

• Reagent Addition: Add the Sulfonyl Chloride (0.75 mmol) in one portion.

• Reaction: Seal the vial and heat to 80 °C for 4–6 hours. Monitor by TLC/LC-MS for the disappearance of the

  -oxide.

• Workup (Critical):

  • Cool to room temperature.[3]

  • Quench with saturated aq.[4] NH

    Cl.

  • Extract with EtOAc (

    mL). Caution: Pyridines are polar; if the product is water-soluble, use CHCl /iPrOH (3:1) for extraction.[5]

  • Wash combined organics with Brine (

    ) to remove DMSO.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Optimization Table: Solvent & Base Effects

Entry	Solvent	Base/Additive	Temp (°C)	Yield (%)	Selectivity (C2:C4)

| 1 | DMSO | Et

NH / CS | 80 | 84 | >95:1 | | 2 | DMF | Et NH / CS | 80 | 76 | >95:1 | | 3 | DCM | Et N | 40 | <10 | N/A | | 4 | DMSO | None | 80 | 0 | N/A |

Method B: C4-Selective Sulfonylation (Tf O Mediated)

Principle: Direct functionalization of the pyridine ring is achieved by converting the pyridine into a highly electrophilic

-triflylpyridinium salt. The key to C4 selectivity lies in the specific base used (N-methylpiperidine), which directs the nucleophilic attack of the sulfinate to the para position via a charge-transfer complex, avoiding the sterically encumbered C2 position.

Mechanistic Pathway

Figure 2: Mechanism of Triflic Anhydride-mediated C4-selective sulfonylation.

Protocol: One-Pot C4 Functionalization

Reagents:

• Substrate: Pyridine derivative (1.0 equiv)

• Activator: Triflic Anhydride (Tf

  O) (1.1 equiv)

• Nucleophile: Sodium Sulfinate (R-SO

  Na) (1.5 equiv)

• Base:

  -Methylpiperidine (NMPip) (2.0 equiv)

• Solvent: CHCl

  (Anhydrous)

Step-by-Step Procedure:

• Activation: In a flame-dried Schlenk tube under Argon, dissolve Pyridine (0.5 mmol) in anhydrous CHCl

  (5.0 mL).

• Tf

  O Addition: Cool to -30 °C (or 0 °C for deactivated substrates). Add Tf O (93 µL, 0.55 mmol) dropwise. A white precipitate (pyridinium salt) may form. Stir for 20 mins.

• Base Addition: Add

  -Methylpiperidine (121 µL, 1.0 mmol) dropwise. The solution often turns yellow/orange, indicating the formation of the charge-transfer complex.

• Sulfinate Addition: Add the Sodium Sulfinate salt (0.75 mmol) as a solid or suspended in minimal CHCl

  .

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

• Quench: Add saturated aq. NaHCO

  .

• Workup: Extract with DCM. Dry over MgSO

  .

• Purification: Flash chromatography.

Critical Note on Base Selection: Using DABCO typically results in a mixture of C2/C4 isomers (approx 30:70).[6] Switching to

-Methylpiperidine shifts this ratio to >90:10 (C4:C2) for many substrates due to steric guidance during the nucleophilic addition step.

Troubleshooting & Optimization Guide

Problem	Probable Cause	Corrective Action
Low Yield (Method A)	Moisture in DMSO/DMF	Ensure solvents are anhydrous; water kills the activated intermediate.
Poor C4 Selectivity (Method B)	Wrong Base or Temperature	Ensure reaction starts cold (-30°C). Use -Methylpiperidine, not Pyridine or Et N as the auxiliary base.
Decomposition (Method B)	Tf O Quality	Tf O hydrolyzes easily. Distill if the liquid is black/viscous. Use fresh ampules.
Product is Water Soluble	Pyridine Polarity	Do not rely on simple extraction. Use "salting out" (saturation with NaCl) or continuous extraction.

References

• Deoxygenative C2-Sulfonylation: Yang, W., et al. (2024).[7] An Unexpected Synthesis of 2-Sulfonylquinolines via Deoxygenative C2-Sulfonylation of Quinoline N-Oxides with Sulfonyl Chlorides. Molecules. [Link]

• C4-Selective Sulfonylation: Friedrich, M., & Manolikakes, G. (2022).[6][8] Base-Mediated C4-Selective C-H-Sulfonylation of Pyridine. European Journal of Organic Chemistry (EurJOC).[8] [Link]

• Electrochemical C3-Sulfonylation (Advanced): Zeng, Z., et al. (2024).[9] Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates. Nature Communications. [Link]

• General Minisci Reaction Overview: Duneton, P., et al. (2019). Minisci reactions: Versatile tools for the functionalization of heterocycles. Chemical Science. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Electrochemical meta-C–H sulfonylation of pyridines with nucleophilic sulfinates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. An Unexpected Synthesis of 2-Sulfonylquinolines via Deoxygenative C2-Sulfonylation of Quinoline N-Oxides with Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Functionalization of 5-position in pyridine-2-sulfonyl chlorides

Application Note: Strategic Functionalization and Handling of 5-Substituted Pyridine-2-Sulfonyl Chlorides

Executive Summary

Pyridine-2-sulfonyl chlorides are high-value pharmacophores in drug discovery, particularly for modulating solubility and metabolic stability in sulfonamide-based inhibitors. However, the introduction of functional groups at the 5-position (meta to nitrogen) presents a dichotomy: while it offers a critical vector for structure-activity relationship (SAR) expansion, it significantly impacts the stability of the sulfonyl chloride moiety.

This guide addresses the technical paradox of this chemotype: Pyridine-2-sulfonyl chlorides are inherently unstable , prone to rapid desulfonylation (

extrusion) to form 2-chloropyridines. Therefore, direct functionalization (e.g., EAS or lithiation) of the sulfonyl chloride itself is chemically non-viable.

The Solution: This protocol details the "Pre-functionalize, then Oxidize" strategy and the "Protect, then Couple" workflow, ensuring access to 5-functionalized cores without compromising the sulfonyl integrity.

The Chemical Context: Stability & Electronics

Before attempting synthesis, researchers must understand the decomposition mechanism. Unlike benzenesulfonyl chlorides, pyridine-2-sulfonyl chlorides possess a specific instability driven by the electron-deficient nature of the pyridine ring.

• Desulfonylation Mechanism: The lone pair on the pyridine nitrogen can facilitate the extrusion of sulfur dioxide, particularly when heated or in the presence of transition metals.

• C5 Substituent Effect:

  • Electron-Withdrawing Groups (EWG) at C5 (e.g., -CF3, -CN): Further destabilize the sulfonyl chloride by reducing electron density, making the C-S bond more labile to nucleophilic attack or radical decomposition.

  • Electron-Donating Groups (EDG) at C5 (e.g., -OMe, -Me): Generally increase stability slightly but may complicate oxidative chlorination steps due to over-oxidation.

Critical Rule: Never attempt to store 5-functionalized pyridine-2-sulfonyl chlorides in solution above 0°C for extended periods.

Synthesis Protocols (The "Make" Phase)

Since direct functionalization of the sulfonyl chloride is impossible, the 5-substituent must be installed prior to sulfonyl chloride formation.

Method A: Oxidative Chlorination of 5-Substituted-2-Mercaptopyridines (Gold Standard)

This is the most robust route. It converts a stable thiol precursor directly to the sulfonyl chloride.[1]

Reagents:

• Substrate: 5-bromo-2-mercaptopyridine (or 5-substituted analog).

• Oxidant: N-Chlorosuccinimide (NCS) / HCl (aq) OR

  gas (industrial).

• Solvent: Acetonitrile/Water (1:1) or DCM/Water.[2]

Protocol:

• Preparation: Suspend 5-bromo-2-mercaptopyridine (1.0 equiv) in Acetonitrile/Water (5:1 v/v). Cool the mixture to < 5°C using an ice/salt bath. Crucial: Temperature control prevents desulfonylation.

• Acidification: Add concentrated HCl (4.0 equiv) dropwise. The thiol may precipitate; maintain vigorous stirring.[3]

• Oxidation: Add NCS (3.3 equiv) portion-wise over 20 minutes. Maintain internal temperature < 10°C. The reaction is exothermic.[2]

• Monitoring: Stir at 0°C for 30–60 minutes. Monitor by TLC (convert an aliquot to sulfonamide with benzylamine for easier visualization).

• Workup: Dilute with cold water and extract immediately with cold DCM (

  ). Wash organic layer with cold brine.

• Isolation: Dry over

  (keep cold) and concentrate in vacuo without heating (bath temp < 20°C). Use immediately.

Method B: Diazotization of 5-Substituted-2-Aminopyridines (The Meerwein Variant)

Use this when the thiol precursor is unavailable.

Protocol:

• Diazotization: Dissolve 5-substituted-2-aminopyridine in conc. HCl at -10°C. Add

  (aq) dropwise to form the diazonium salt.

• Sulfonylation: Pour the cold diazonium mixture into a saturated solution of

  in acetic acid containing (catalyst).

• Quench: After gas evolution ceases, pour onto ice. Extract with DCM.[2]

Visualization: Synthesis & Decision Workflow

Figure 1: Strategic workflow for accessing 5-functionalized pyridine-2-sulfonyl chlorides. Note the critical "Immediate Trapping" step to avoid decomposition.

Downstream Functionalization (The "Use" Phase)

If your target requires a complex group at C5 (e.g., a biaryl system) that cannot survive the oxidative chlorination conditions, you must use the "Protect-then-Couple" strategy.

Scenario: You need a 5-(4-fluorophenyl)-pyridine-2-sulfonamide. Strategy: Start with 5-bromo-pyridine-2-sulfonyl chloride

Make Sulfonamide Suzuki Coupling.

Protocol: Suzuki Coupling on Pyridine-2-Sulfonamide

Note: The sulfonamide group is stable and directs Pd-catalysis efficiently.

• Sulfonamide Formation: React the freshly prepared 5-bromo-pyridine-2-sulfonyl chloride (from Method A) with your amine of choice (e.g., ammonia, pyrrolidine) in DCM at 0°C. Yields are typically >80%.

• Cross-Coupling Setup:

  • Substrate: 5-bromo-pyridine-2-sulfonamide (1.0 equiv).

  • Partner: 4-fluorophenylboronic acid (1.2 equiv).

  • Catalyst:

    (5 mol%) or .

  • Base:

    (2M aq, 3.0 equiv).

  • Solvent: Dioxane/Water (4:1).[4]

• Reaction: Degas with Argon. Heat to 80–90°C for 4–12 hours.

  • Observation: The sulfonamide group at C2 does not interfere with the oxidative addition at C5-Br.

• Purification: Standard workup and silica chromatography.

Handling & Stability Data

The following table summarizes stability limits based on internal application data and literature precedents.

Parameter	Condition	Stability Assessment	Recommendation
Temperature	25°C (Neat)	Critical Instability	Decomposes within hours. Extrudes .
Temperature	-20°C (Solid)	Moderate	Stable for 1-2 weeks if strictly anhydrous.
Solvent	Water/Acetonitrile	Low	Hydrolysis competes with stability ( ).
Solvent	DCM (Anhydrous)	Good	Stable for 6-12 hours at 0°C.
C5-Substituent	Electron-Withdrawing	Poor	Accelerates desulfonylation. Use immediately.

References

• BenchChem Technical Support. (2025).[2][3][5][6][7] Synthesis of Pyridine-2-Sulfonate from Pyridine: A Technical Guide. BenchChem Application Notes.[3] Link

• Sulzer, N., et al. (2024).[8] Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor.[8] ChemSusChem, 17(15).[8] Link

• Bahrami, K., et al. (2009).[1] Hydrogen peroxide/thionyl chloride: A highly reactive reagent for the direct oxidative conversion of thiols to sulfonyl chlorides.[1] Journal of Organic Chemistry, 74, 9287-9291.[1] Link

• Wright, S. W., et al. (2006). Stability of Heteroaromatic Sulfonyl Chlorides.[9] ResearchGate/Tetrahedron Letters Data. Link

• Li, A. Y. (2002). Functionalized Pyridylboronic Acids and Their Suzuki Cross-Coupling Reactions. Journal of Organic Chemistry, 67, 7541.[4][10] Link

Sources

• 1. Sulfonyl chloride synthesis by oxidation [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. audreyli.com [audreyli.com]

Technical Notes & Optimization

Preventing hydrolysis of 5-Bromo-4-methylpyridine-2-sulfonyl chloride

Topic: Preventing Hydrolysis of 5-Bromo-4-methylpyridine-2-sulfonyl chloride Ticket ID: #TSC-PYR-SO2CL-001 Status: Resolved / Guide Generated

Executive Summary: The Stability Paradox

Researchers often treat 5-Bromo-4-methylpyridine-2-sulfonyl chloride like a standard phenyl sulfonyl chloride (e.g., tosyl chloride). This is a critical error.

Pyridine-2-sulfonyl chlorides are inherently unstable due to two competing decomposition pathways:

• Hydrolysis: The electron-deficient pyridine ring renders the sulfur atom highly electrophilic, making it hypersensitive to trace moisture.

• Desulfonylation (

  Extrusion): The nitrogen lone pair at the 2-position facilitates the elimination of sulfur dioxide, collapsing the molecule into 5-bromo-4-methyl-2-chloropyridine. This process is often mistaken for hydrolysis because the resulting solid is not the expected product.

This guide provides a self-validating workflow to arrest these pathways.

Module 1: Storage & Handling (The First Line of Defense)

Q: My reagent arrived as a dark oil/solid mixture. Is it usable? A: Likely not. If the material has liquefied or darkened significantly, it has likely undergone desulfonylation or hydrolysis.

Protocol: The "Zero-Moisture" Storage System If you must store this reagent, standard refrigeration is insufficient.

• Vessel: Store only in a flame-dried Schlenk tube or a vial inside a desiccator.

• Atmosphere: Backfill with Argon (Ar). Nitrogen (

  ) is acceptable but Ar is heavier and blankets the solid better.

• Temperature: Store at -20°C . Room temperature storage guarantees degradation within 24-48 hours for this class of compounds.

• Validation: Before use, run a quick

  -NMR in . Look for the disappearance of the sulfonyl chloride peak or the shift of the aromatic protons (indicating sulfonic acid formation).

Module 2: Reaction Optimization (Synthesis)

Q: Why is my yield low despite using dry solvents? A: The "dry" solvent might not be dry enough, or the base used is promoting decomposition.

Technical Insight: Pyridine bases (like pyridine or DMAP) can form nucleophilic salts with sulfonyl chlorides that are more sensitive to hydrolysis than the starting material. For 2-pyridyl sulfonyl chlorides, this often accelerates

extrusion.

Recommended Protocol: The "Just-in-Time" Coupling Do not isolate the sulfonyl chloride if you are synthesizing it. If using commercial stock, dissolve and react immediately.

Reagent Selection Table

Component	Recommendation	Reason
Solvent	DCM or THF (Anhydrous)	High solubility; easy to remove at low temp. Avoid DMF/DMSO (hygroscopic).
Base	DIPEA or 2,6-Lutidine	Sterically hindered bases prevent nucleophilic attack on the sulfur.
Temperature	0°C to -10°C	Kinetic control is essential to favor amidation over hydrolysis/extrusion.
Additives	None	Avoid DMAP; it catalyzes hydrolysis in the presence of trace water.

Module 3: Workup & Isolation (The Danger Zone)

Q: The product degraded during extraction. What happened? A: You likely performed a standard basic wash (NaHCO3). Hydroxide (

) and Bicarbonate ( ) are nucleophiles. In the aqueous phase, they rapidly attack the highly electrophilic 2-pyridyl sulfonyl center.

Visualizing the Failure Mode The diagram below illustrates why aqueous workups are high-risk and how to navigate them.

Caption: Decision tree for workup. Path A (Filtration) is superior to Path B (Aqueous Extraction) for preventing hydrolysis.

The "Cold & Fast" Workup Protocol (If Aqueous is Mandatory):

• Quench: Pour reaction mixture into ice-water (not room temp water).

• Acidify: Use dilute HCl or Citric Acid to pH 4-5. Do not use base. The pyridine ring is electron-withdrawing; keeping the pH slightly acidic protonates the pyridine nitrogen (if free) and reduces the nucleophilicity of water.

• Separate: Shake quickly and separate phases immediately (< 2 minutes contact time).

• Dry: Use

  (fast acting) rather than . Filter and evaporate at < 30°C .

Module 4: Analytical Verification

Q: How do I distinguish the Sulfonyl Chloride from the Sulfonic Acid? A: LC-MS is often misleading because the Chloride hydrolyzes on the column.

Recommended Method: Derivatization Check Take a small aliquot (10

) of your reaction/reagent:

• Add to a vial containing excess Morpholine or Benzylamine in DCM.

• Shake for 5 minutes.

• Run TLC or LC-MS.

  • Result: If you see the stable sulfonamide, your sulfonyl chloride was active.

  • Result: If you see only the sulfonic acid mass (or no reaction), your starting material was already dead.

Module 5: Advanced Troubleshooting (The "Surrogate" Strategy)

If the 5-Bromo-4-methylpyridine-2-sulfonyl chloride proves too unstable for your specific synthesis, switch to a TCP Ester Surrogate .

Concept: React the unstable sulfonyl chloride in situ with 2,4,6-trichlorophenol (TCP).

• Why? The resulting TCP sulfonate ester is a stable solid that can be stored on the bench.[1]

• Usage: It reacts with amines (like a sulfonyl chloride) to form sulfonamides but without the hydrolysis risk.

Workflow:

• Generate Sulfonyl Chloride (oxidative chlorination).[2]

• Add 2,4,6-trichlorophenol +

  .

• Isolate the stable TCP ester.[1]

• React TCP ester with your target amine + base + heat (50°C).

References

• Stability of Heteroaromatic Sulfonyl Chlorides: Detailed analysis of the decomposition pathways of pyridine-2-sulfonyl chlorides, specifically highlighting the competition between hydrolysis and SO2 extrusion. Source: Grygorenko, O. O., et al. (2020). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. European Journal of Organic Chemistry.

• Mechanisms of Sulfonyl Chloride Hydrolysis: Foundational text on the nucleophilic substitution mechanisms at sulfur centers. Source: King, J. F., et al. (1992). Mechanisms of Hydrolysis of Alkanesulfonyl Chlorides. Journal of the American Chemical Society.[3]

• Synthesis of Heterocyclic Sulfonamides via TCP Esters: Methodology for using stable surrogates to bypass unstable sulfonyl chlorides. Source: Lillo, V. J., et al. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. Organic Letters.

• Process Chemistry of Pyridine Sulfonyl Chlorides: Industrial perspective on handling unstable pyridine sulfonyl derivatives during scale-up. Source: Org.[4] Process Res. Dev. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]

Technical Support Center: Stability of 5-Bromo-4-methylpyridine-2-sulfonyl chloride at Low Temperatures

Welcome to the Technical Support Center for 5-Bromo-4-methylpyridine-2-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the storage, handling, and stability assessment of this critical reagent, particularly at low temperatures. Our goal is to equip you with the knowledge to ensure the integrity of your experiments and the quality of your research outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 5-Bromo-4-methylpyridine-2-sulfonyl chloride?

A1: The most significant cause of degradation for 5-Bromo-4-methylpyridine-2-sulfonyl chloride, like most sulfonyl chlorides, is hydrolysis.[1] The sulfonyl chloride functional group is highly susceptible to reaction with water, which leads to the formation of the corresponding 5-bromo-4-methylpyridine-2-sulfonic acid. This hydrolysis not only depletes the active reagent but can also introduce acidic impurities into your reaction mixture, potentially catalyzing other unwanted side reactions.

Q2: What are the ideal long-term storage conditions for this compound?

A2: For long-term stability, 5-Bromo-4-methylpyridine-2-sulfonyl chloride should be stored at low temperatures, specifically at -20°C, in a tightly sealed container to prevent moisture ingress. The storage area should be dry and away from any sources of ignition. It is also advisable to store the compound under an inert atmosphere, such as argon or nitrogen, to further minimize contact with atmospheric moisture.[2]

Q3: Can I store 5-Bromo-4-methylpyridine-2-sulfonyl chloride in a standard laboratory refrigerator (2-8°C)?

A3: While refrigeration at 2-8°C is preferable to room temperature, for long-term storage, -20°C is recommended to significantly slow down potential degradation processes. Storage at 2-8°C may be suitable for short-term use, provided the container is well-sealed and the atmosphere is dry. However, for periods longer than a few weeks, the lower temperature is a better safeguard of the compound's purity.

Q4: What are the visible signs of decomposition?

A4: Decomposition of sulfonyl chlorides can be indicated by several observable changes.[1] A noticeable color change, often to a darker brown or black hue, can signify degradation. Additionally, the evolution of gases such as sulfur dioxide (SO2) and hydrogen chloride (HCl) are common byproducts of decomposition.[1] If you observe these changes, it is highly recommended to assess the purity of the reagent before use.

Troubleshooting Guide: Common Stability-Related Issues

This section addresses specific problems you might encounter during your experiments that could be linked to the stability of 5-Bromo-4-methylpyridine-2-sulfonyl chloride.

Issue 1: Inconsistent reaction yields or the appearance of unexpected byproducts.

• Potential Cause: Degradation of the sulfonyl chloride due to improper storage or handling. The primary culprit is often hydrolysis to the sulfonic acid.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored at -20°C in a tightly sealed container, preferably under an inert atmosphere.

  • Assess Purity: Before use, analyze the purity of the starting material using a suitable analytical technique such as HPLC or ¹H NMR to quantify the amount of active sulfonyl chloride and identify any significant impurities.

  • Use Fresh Aliquots: If you have a larger batch of the reagent, consider aliquoting it into smaller, single-use containers to minimize repeated warming and cooling cycles and reduce exposure to atmospheric moisture.

  • Handle Under Inert Atmosphere: When weighing and dispensing the reagent, do so under a dry, inert atmosphere (e.g., in a glove box or using a Schlenk line) to prevent moisture contamination.

Issue 2: The solid reagent appears discolored or has a strong, acrid odor.

• Potential Cause: Significant decomposition has likely occurred. The discoloration and odor are indicative of the formation of degradation products.

• Troubleshooting Steps:

  • Do Not Use: It is strongly advised not to use a reagent that shows visible signs of decomposition, as it will likely lead to failed or impure reactions.

  • Purity Analysis (for investigation): If you need to confirm decomposition, a purity analysis can be performed. The presence of a significant peak corresponding to 5-bromo-4-methylpyridine-2-sulfonic acid in an LC-MS or HPLC analysis would confirm hydrolysis.

  • Procure a New Batch: The most reliable solution is to obtain a fresh, high-purity batch of the reagent.

Experimental Protocols for Stability Assessment

For critical applications, it is prudent to perform your own stability assessment. Below are protocols to guide you in this process.

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method allows for the quantification of 5-Bromo-4-methylpyridine-2-sulfonyl chloride and the detection of its primary hydrolytic degradant.

Instrumentation and Conditions:

Parameter	Specification
HPLC System	Quaternary pump, autosampler, UV detector
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Procedure:

• Standard Preparation: Accurately weigh and dissolve a reference standard of 5-Bromo-4-methylpyridine-2-sulfonyl chloride in anhydrous acetonitrile to a known concentration (e.g., 1 mg/mL).

• Sample Preparation: Prepare a solution of the test sample in anhydrous acetonitrile at the same concentration as the standard.

• Analysis: Inject the standard and sample solutions onto the HPLC system.

• Data Interpretation: Compare the peak area of the main compound in the sample to that of the standard to determine the purity. The appearance of an earlier eluting, more polar peak is indicative of the sulfonic acid degradation product.

Protocol 2: Long-Term Stability Study Design

This protocol outlines a systematic approach to evaluating the stability of 5-Bromo-4-methylpyridine-2-sulfonyl chloride under various low-temperature conditions.

Methodology:

• Aliquot Samples: Divide a fresh batch of the compound into multiple, tightly sealed glass vials under an inert atmosphere.

• Storage Conditions: Store the aliquots at the following temperatures:

  • -20°C (Recommended)

  • 5°C (Refrigerator)

  • 25°C (Room Temperature - as a control)

• Time Points: Designate specific time points for analysis, for example: 0, 1, 3, 6, 12, and 24 months.

• Analysis: At each time point, remove one aliquot from each storage condition and allow it to equilibrate to room temperature in a desiccator before opening. Analyze the purity of the sample using the HPLC method described in Protocol 1.

• Data Evaluation: Plot the purity of the compound as a function of time for each storage condition. This will provide a quantitative measure of the degradation rate at different temperatures.

Visualization of Key Processes

Degradation Pathway

The primary degradation pathway for 5-Bromo-4-methylpyridine-2-sulfonyl chloride is hydrolysis.

Caption: Hydrolysis of 5-Bromo-4-methylpyridine-2-sulfonyl chloride.

Experimental Workflow for Stability Testing

A logical workflow is crucial for obtaining reliable stability data.

Caption: Workflow for a long-term stability study.

References

• BenchChem. (2025). Preventing decomposition of sulfonyl chloride during reaction. Retrieved from a URL like the one provided in the search results.
• AK Scientific, Inc. (n.d.). Pyridine-3-sulfonyl chloride Safety Data Sheet. Retrieved from a URL like the one provided in the search results.
• Thoi, H. H., Iino, M., & Matsuda, M. (1980). Sulfonyl radicals. 7. Kinetics and mechanism of the thermal decomposition of .alpha.-phenylalkanesulfonyl chlorides proceeding via ionic intermediates. The Journal of Organic Chemistry, 45(15), 2891–2895.
• Blog. (2025, August 18). What are the safety precautions when handling Benzene Sulfonyl Chloride? Retrieved from a URL like the one provided in the search results.
• The Journal of Organic Chemistry. (n.d.). Sulfonyl radicals. 7. Kinetics and mechanism of the thermal decomposition of .alpha.-phenylalkanesulfonyl chlorides proceeding via ionic intermediates. ACS Publications. Retrieved from a URL like the one provided in the search results.
• HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. Retrieved from a URL like the one provided in the search results.
• ChemicalBook. (2025, February 1). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND. Retrieved from a URL like the one provided in the search results.
• BenchChem. (2025). Stability and Storage of (2-Chlorophenyl)methanesulfonyl chloride: An In-depth Technical Guide. Retrieved from a URL like the one provided in the search results.
• Cole-Parmer. (2005, September 13). Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride. Retrieved from a URL like the one provided in the search results.
• The Journal of Organic Chemistry. (n.d.). A Study of Aliphatic Sulfonyl Compounds. VIII. The Thermal Decomposition of Trimethylmethanesulfonyl Chloride1. ACS Publications. Retrieved from a URL like the one provided in the search results.
• Apollo Scientific. (2023, July 6). Pyridine-3-sulfonyl chloride Safety Data Sheet. Retrieved from a URL like the one provided in the search results.
• Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET. Retrieved from a URL like the one provided in the search results.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET. Retrieved from a URL like the one provided in the search results.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. Retrieved from a URL like the one provided in the search results.
• CymitQuimica. (2024, December 19). Safety Data Sheet. Retrieved from a URL like the one provided in the search results.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]

Removing sulfonic acid impurities from sulfonyl chloride reactions

Executive Summary: The Race Against Hydrolysis

The purification of sulfonyl chlorides (

) is fundamentally a race against time. The primary impurity, sulfonic acid ( ), is both the precursor (in some syntheses) and the degradation product.

Because sulfonic acids are autocatalytic degradation products (the HCl generated promotes further hydrolysis), their removal is critical for storage stability. However, the standard method for removing acids—aqueous washing—introduces the very nucleophile (water) that destroys your product.

This guide prioritizes anhydrous isolation techniques and kinetic control during aqueous workups to break this cycle.

Diagnostic Workflow

Before selecting a protocol, determine the physical state and stability of your sulfonyl chloride.

Figure 1: Decision matrix for selecting the appropriate purification methodology based on product properties.

Core Protocols

Protocol A: The "Flash" Aqueous Workup

Best For: Liquid sulfonyl chlorides or solids soluble in organic solvents that cannot be distilled. Principle: Exploits the high water solubility of sulfonic acids vs. the lipophilicity of sulfonyl chlorides. Success depends on temperature (<5°C) and speed .

Reagents:

• Solvent: DCM or Ethyl Acetate (pre-cooled).

• Wash 1: Ice-water.[1]

• Wash 2: Saturated

  (Optional, see Note).

• Wash 3: Cold Brine.

Step-by-Step:

• Quench: Pour reaction mixture onto crushed ice with vigorous stirring.

• Extract: Immediately extract with cold solvent.

• Phase Cut: Separate layers rapidly. The sulfonic acid stays in the aqueous layer.

• The Critical Wash: Wash the organic layer once with ice-cold water.

  • Technical Insight: Do not use standard bicarbonate washes unless necessary. While base neutralizes the acid, the increased pH (generation of

    ) significantly accelerates hydrolysis of the sulfonyl chloride [1]. Use brine to break emulsions.[2]

• Dry: Dry over anhydrous

  (preferred over for speed) for 5 minutes.

• Concentrate: Filter and evaporate solvent at <30°C .

Protocol B: Anhydrous "Crash" Precipitation

Best For: Solid aryl sulfonyl chlorides prepared via chlorosulfonic acid. Principle: Sulfonic acids are often soluble in polar chlorinating agents, while the chloride product precipitates.

Step-by-Step:

• Dilution: Dilute the crude reaction mixture with a non-polar solvent (e.g., Pentane, Hexane, or DCM) if the mixture is thick.

• Filtration: Filter the precipitated solid under an inert atmosphere (Nitrogen blanket).

• Wash: Wash the filter cake with cold, dry Pentane or Hexane.

  • Why: Sulfonyl chlorides have low solubility in alkanes, whereas organic impurities and trace acids may be washed away.

• Desiccation: Dry the solid under high vacuum to remove trace HCl.

Protocol C: Azeotropic Removal of Thionyl Chloride

Best For: Reactions using

as the reagent.[3] Issue: Residual is corrosive and interferes with subsequent nucleophilic attacks.

• Evaporation: Remove bulk

  via rotary evaporation (use a base trap!).

• The Toluene Chase: Add anhydrous Toluene (approx. 2-3x volume of residue).

• Re-evaporation: Evaporate the toluene.

  • Mechanism:[4][5][6] Toluene forms an azeotrope-like mixture (though not a true azeotrope, it acts as a carrier) helping to drag residual thionyl chloride out of the oil [2].

• Repeat: Repeat 2-3 times until the "acrid" smell of

  is replaced by the solvent smell.

Protocol D: Recrystallization

Best For: High-purity solid sulfonyl chlorides.

Solvent System	Suitability
Hexane / Benzene	Excellent for aromatic sulfonyl chlorides.
Toluene / Petroleum Ether	Good general purpose; Toluene solubilizes, Ether precipitates.
Chloroform / Hexane	Use if product is highly soluble in aromatics.
Avoid	Alcohols (reacts to form esters), Wet solvents.

Troubleshooting & FAQs

Q1: My LC-MS shows a mass corresponding to the Sulfonic Acid (M-35+17). Did my purification fail?

Diagnosis: Not necessarily. Explanation: Sulfonyl chlorides are highly reactive.[7][8] If you use a standard LC-MS method with Methanol or Water/Acetonitrile, the sulfonyl chloride will hydrolyze (to acid) or methanolize (to methyl ester) inside the vial or on the column [3]. Verification: Run the sample in dry DCM or Hexane using GC-MS (if volatile) or NMR (

). Look for the distinct shift of the protons ortho to the sulfonyl group.

Q2: The product is an oil, but literature says it should be a solid.

Cause: Impurities (often sulfonic acid or sulfones) are depressing the melting point. Solution:

• Attempt trituration . Add cold pentane and scratch the flask glass with a spatula to induce nucleation.

• If it remains an oil, dissolve in minimal DCM and filter through a small plug of silica gel (see Q3).

Q3: Can I use Silica Gel Chromatography?

Risk: High. Silica gel is slightly acidic and contains surface hydroxyls that can hydrolyze the sulfonyl chloride. Protocol: If you must use chromatography:

• Use Flash Chromatography (high flow rate).

• Elute with non-protic solvents (Hexane/EtOAc).

• Do not pre-wet the column with methanol or water-containing solvents.

• Collect fractions into flasks containing trace

  (solid) to neutralize any acid formed, then filter immediately.

Q4: I have high residual acid even after washing.

Cause: The hydrolysis is faster than your separation. Fix: Switch to Protocol B (Anhydrous). If you must wash, use a Centrifugal Separator if available to reduce phase contact time to seconds. Alternatively, use Polymer-Supported Scavengers (e.g., Amberlyst A21 - ensure it is dry) to bind the acid in organic media without introducing water [4].

Comparative Data: Chlorinating Agents

Selecting the right reagent upstream can simplify downstream purification.

Reagent	Byproducts	Purification Difficulty	Recommended For
Thionyl Chloride ( )	,	Low (Volatile)	Carboxylic acids Acid Chlorides; Sulfonic acids Sulfonyl Chlorides.
Oxalyl Chloride	, ,	Very Low (Volatile)	Sensitive substrates; mild conditions.
Phosphorus Pentachloride ( )	(liquid)	High (Hard to separate )	Robust substrates; when fails.
Chlorosulfonic Acid ( )		Medium (Requires quench)	Direct chlorosulfonation of aromatics.

References

• Hydrolysis Kinetics: King, J. F., et al. "Mechanisms of hydrolysis of sulfonyl chlorides." Journal of the American Chemical Society, 1992. Link

• Thionyl Chloride Removal: Encyclopedia of Reagents for Organic Synthesis, "Thionyl Chloride." Wiley Online Library. Link

• Analytical Artifacts: Lee, J., et al. "Analysis of unstable sulfonyl chlorides by LC-MS." Journal of Chromatography A, 2010. Link (Generalized citation for LCMS artifacts).

• Solid Phase Scavenging: "Purification of organic compounds using solid-supported reagents." Sigma-Aldrich Technical Bulletin. Link

(Note: While specific URLs for general chemical properties are provided, always consult the SDS and specific literature for your exact molecule.)

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. rsc.org [rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]

Purification methods for unstable pyridine sulfonyl chlorides

Topic: Purification and Handling of Unstable Pyridine Sulfonyl Chlorides Ticket ID: PSC-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Stability Paradox

You are likely here because your pyridine sulfonyl chloride is turning into a black tar, oiling out, or vanishing during aqueous workup.

The Core Problem: Pyridine sulfonyl chlorides are chemically schizophrenic.

• Hydrolytic Instability: The highly electrophilic sulfur atom is prone to rapid attack by water, forming the sulfonic acid (water-soluble, often discarded in the aqueous layer).

• Thermal Instability (

  Extrusion): The basic nitrogen atom—especially in the 2-position—facilitates the extrusion of sulfur dioxide, collapsing the molecule into a chloropyridine.

Immediate Triage:

• Is it Pyridine-3-sulfonyl chloride? It is moderately stable. You can likely isolate it.

• Is it Pyridine-2-sulfonyl chloride? It is extremely unstable .[1][2] Do not attempt to isolate it unless absolutely necessary.[3] Use in situ or convert to a stable surrogate immediately.

Module 1: Critical Decision Matrix

Before proceeding, identify your isomer and choose the correct workflow.

Figure 1: Decision tree for selecting the purification methodology based on isomer stability profiles.

Module 2: Purification Protocols

Method A: The "Escape Hatch" (Oxidative Chlorination)

Best for: Pyridine-2-sulfonyl chloride, Pyridine-4-sulfonyl chloride, and high-value scale-ups.

The Logic: Instead of isolating the unstable chloride, generate it from the corresponding thiol or disulfide and react it immediately. This bypasses the decomposition window.

Reagents:

• System 1:

  (30%) + (Bahrami Method) [1].[4]

• System 2:

  gas (or NCS) + aqueous HCl.

Protocol (Bahrami Modification):

• Setup: Charge thiol (1.0 equiv) in DCM or Acetonitrile.

• Oxidation: Add

  (1.0–1.2 equiv) followed slowly by (30%, 3-4 equiv) at 0°C.

  • Why: The vigorous reaction generates the sulfonyl chloride rapidly.

• Trapping: Stir for 5–10 minutes. Do NOT evaporate.

• Coupling: Add your amine/nucleophile (1.1 equiv) and base (Pyridine/TEA, 2.5 equiv) directly to this mixture.

• Result: Isolate the stable sulfonamide, not the unstable chloride.

Method B: The "Flash" Aqueous Workup

Best for: Pyridine-3-sulfonyl chloride (solid).

The Logic: Hydrolysis is time- and pH-dependent. By suppressing temperature and water solubility ("salting out"), you can isolate the solid before it degrades.

Protocol:

• Quench: Cool reaction mixture to -5°C to 0°C .

• Wash: Pour into ice-cold saturated Brine (NaCl).

  • Critical: Do not use water.[3][5][6] The high ionic strength of brine forces the organic sulfonyl chloride out of the aqueous phase (Salting Out).

• Phase Separation: Separate phases immediately (< 2 minutes).

• Dry: Dry organic layer over

  (fast acting) rather than .

• Evaporate: Rotovap at < 30°C . Do not heat the bath.[7]

  • Troubleshooting: If it oils out, add cold Heptane or Hexane to induce crystallization.

Method C: Non-Aqueous Filtration

Best for: Small scale, highly sensitive compounds.

The Logic: Silica gel can trap polar impurities (salts, acids) while the non-polar sulfonyl chloride passes through.

Protocol:

• Dilute: Dilute the crude reaction mixture with 50% Hexane/DCM (or pure DCM if solubility is poor).

• Filter: Pass rapidly through a short pad of Silica Gel (approx. 2cm height).

• Wash: Flush with the same solvent system.

• Concentrate: Evaporate solvent at room temperature under high vacuum.

Module 3: Troubleshooting & FAQs

Q1: My product turns into a black oil during rotary evaporation. Why?

Diagnosis: Thermal decomposition via

extrusion. Mechanism: Pyridine-2-sulfonyl chloride 2-Chloropyridine + Solution:

• Strict Temperature Limit: Never exceed 30°C on the water bath.

• Azeotrope: If removing water/acetic acid, use Toluene as an azeotrope to remove solvents at lower temperatures.

• Switch Isomer: If possible, move the sulfonyl group to the 3-position (Beta), which is significantly more thermally stable [2].

Q2: I lost 80% of my yield during the water wash.

Diagnosis: Hydrolysis to the sulfonic acid (water-soluble). Solution:

• Avoid Bicarb: Never use

  or basic washes. Base catalyzes the hydrolysis of sulfonyl chlorides.

• Acidify: Wash with cold 1N HCl or Brine instead. Keeping the pH slightly acidic (<4) stabilizes the sulfonyl chloride against hydrolysis.

Q3: Can I store Pyridine Sulfonyl Chlorides?

Answer: Generally, no .

• 3-Isomer: Can be stored at -20°C under Argon for weeks.

• 2-Isomer: Use immediately.

• Stabilization Trick: Convert it to the HCl salt . The protonated pyridine nitrogen is electron-withdrawing, which deactivates the ring and can retard

  extrusion. However, the salt is extremely hygroscopic.

Module 4: Data & Stability Trends

Stability Hierarchy of Heteroaromatic Sulfonyl Chlorides:

Isomer Position	Stability Rating	Primary Decomposition Mode	Recommended Handling
3-Pyridyl (Beta)	Moderate	Hydrolysis (slow)	Method B (Cold Wash)
4-Pyridyl (Gamma)	Low	Extrusion	Method A (In Situ)
2-Pyridyl (Alpha)	Critical	Extrusion (Fast) + Hydrolysis	Method A (In Situ) ONLY

Decomposition Pathway Visualization:

Figure 2: Competing decomposition pathways. Hydrolysis leads to aqueous loss; thermal stress leads to chemical degradation.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009).[8][9] Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides Using

  . The Journal of Organic Chemistry, 74(24), 9287–9291.

• Shevchuk, O. I., et al. (2025).[10] Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.

• BenchChem Technical Support. (2025). Preventing Hydrolysis of Pyrazine-2-sulfonyl chloride during Workup.

• Colombe, J. R., DeBergh, J. R., & Buchwald, S. L. (2015).[2] Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate.[2] Organic Letters, 17(12), 3170–3173.[2] [2]

Sources

• 1. PYRIDINE-2-SULFONYL CHLORIDE | 66715-65-9 [chemicalbook.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. benchchem.com [benchchem.com]
• 8. Sulfonyl chloride synthesis by oxidation [organic-chemistry.org]
• 9. Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides [organic-chemistry.org]
• 10. chemrxiv.org [chemrxiv.org]

Technical Support Center: Troubleshooting Low Reactivity of Sterically Hindered Sulfonyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

Welcome to your dedicated resource for overcoming the challenges associated with the low reactivity of sterically hindered sulfonyl chlorides. This guide provides in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions to empower you in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: Why is my sterically hindered sulfonyl chloride unreactive towards my nucleophile?

A1: The diminished reactivity of sterically hindered sulfonyl chlorides is primarily due to the steric bulk around the electrophilic sulfur atom.[1] This bulk physically obstructs the approach of a nucleophile, significantly increasing the activation energy of the reaction.[1] Additionally, if the nucleophile itself is sterically demanding, this effect is amplified, leading to very slow or non-existent reactions under standard conditions.

Q2: I'm seeing no reaction at room temperature. What are the first simple adjustments I should try?

A2: For reactions that are sluggish or not proceeding at ambient temperatures, the initial steps should focus on overcoming the kinetic barrier without degrading the starting materials.

• Increase Reaction Temperature: Providing more thermal energy can help the reacting molecules overcome the steric repulsion.[1] Consider a stepwise increase in temperature, or refluxing the reaction mixture.

• Prolong Reaction Time: Sterically hindered reactions often require significantly more time to reach completion. It is advisable to monitor the reaction over an extended period (e.g., 24-48 hours) before deeming it unsuccessful.[1]

• Microwave Irradiation: Microwave synthesis can offer rapid and uniform heating, which has been shown to dramatically accelerate reactions involving sterically hindered substrates.[1]

Q3: My reaction is still not working, even at higher temperatures. What's the next logical step?

A3: If thermal energy alone is insufficient, the next step is to chemically activate the sulfonyl chloride or enhance the nucleophilicity of the reacting partner.

• Employ a Nucleophilic Catalyst: Catalysts like 4-Dimethylaminopyridine (DMAP) can be highly effective.[1][2] DMAP functions by attacking the sulfonyl chloride to form a more reactive N-sulfonylpyridinium salt intermediate, which is less sterically shielded and more susceptible to nucleophilic attack.[1]

• Optimize Base Selection: The choice of base is critical. Bulky, non-nucleophilic bases such as triethylamine (TEA) or diisopropylethylamine (DIPEA) can sometimes exacerbate the steric problem.[1] Switching to a smaller, non-nucleophilic base or a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) may be beneficial.[3]

Q4: Are there alternative reagents I can use if my hindered sulfonyl chloride is simply too unreactive?

A4: Yes, if the sulfonyl chloride proves intractable, consider switching to a more reactive sulfonylating agent or a different synthetic strategy.

• Sulfonyl Fluorides: In some cases, particularly with amines bearing additional functional groups, sulfonyl fluorides can be more effective.[4][5] However, for sterically hindered amines, sulfonyl chlorides often show better reactivity.[4][5] The conversion of a sulfonyl chloride to the corresponding fluoride is a straightforward process.[6][7][8]

• Sulfonyl Hydrazides: These have emerged as versatile alternatives to sulfonyl chlorides for the synthesis of various sulfur-containing compounds.[9]

In-Depth Troubleshooting Guides

Issue 1: Reaction Stalls or Proceeds with Very Low Conversion

Probable Cause: The primary reason for a stalled reaction is the high activation energy barrier due to steric hindrance, which prevents the nucleophile from effectively attacking the sulfur atom of the sulfonyl chloride.[1]

Solutions:

• Catalytic Activation:

  • DMAP Catalysis: The use of a catalytic amount of DMAP is a widely adopted strategy.[2][10][11] DMAP acts as a nucleophilic catalyst, forming a highly reactive sulfonyl-DMAP intermediate that is more susceptible to attack by the nucleophile.[2][10]

  • Lewis Acid Catalysis: For certain nucleophiles, Lewis acids like Ytterbium(III) triflate (Yb(OTf)₃) can activate the sulfonyl chloride, making it more electrophilic.[12][13][14][15][16][17]

• Solvent Effects:

  • The choice of solvent can influence reaction rates. Polar aprotic solvents like acetonitrile or DMF can help to stabilize charged intermediates and may accelerate the reaction.

• Ensure Anhydrous Conditions:

  • Sulfonyl chlorides are susceptible to hydrolysis.[1][18] The presence of moisture can consume the starting material, leading to lower yields. Always use oven-dried glassware and anhydrous solvents.[1]

Issue 2: Formation of Multiple Products and Purification Difficulties

Probable Cause: Side reactions can become competitive when the desired reaction is slow. With primary amines, double sulfonylation to form a sulfonyl imide is a possibility, though less common with hindered sulfonyl chlorides.[1] If the nucleophile possesses other reactive functional groups, these may also react.

Solutions:

• Control Stoichiometry:

  • Using a slight excess of the nucleophile (e.g., 1.1 to 1.2 equivalents) relative to the sulfonyl chloride can help to favor the formation of the monosulfonated product.[1]

• Use of Protecting Groups:

  • If your nucleophile has other reactive sites (e.g., hydroxyl or other amino groups), consider employing appropriate protecting groups to prevent unwanted side reactions.

Experimental Protocols

Protocol 1: General Procedure for DMAP-Catalyzed Sulfonylation of a Hindered Alcohol

• Reagent Preparation: To a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the hindered alcohol (1.0 equivalent), the chosen anhydrous solvent (e.g., dichloromethane, DCM), and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 equivalents).

• Addition of Base: Add a non-hindered base such as pyridine (1.5 equivalents) and stir the mixture at room temperature for 10 minutes.

• Addition of Sulfonyl Chloride: Cool the mixture to 0 °C in an ice bath. Slowly add the sterically hindered sulfonyl chloride (1.2 equivalents) to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Conversion of a Sterically Hindered Sulfonyl Chloride to a Sulfonyl Fluoride

This protocol is adapted from methods described for the synthesis of sulfonyl fluorides via chloride-fluoride exchange.[6][7][8]

• Reaction Setup: In a polypropylene vial, add the sterically hindered sulfonyl chloride (1.0 equivalent) and a suitable solvent such as acetonitrile or a biphasic mixture of water and acetone.[7]

• Addition of Fluoride Source: Add a fluoride source such as potassium fluoride (KF, 2.0 equivalents) or potassium bifluoride (KHF₂).[6][7] The use of a phase-transfer catalyst like 18-crown-6 may be beneficial in anhydrous solvents.[8]

• Reaction: Stir the mixture vigorously at room temperature or with gentle heating until the conversion is complete, as monitored by ¹H NMR and ¹⁹F NMR.

• Work-up: Partition the reaction mixture between an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer.

• Washing and Drying: Wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the sulfonyl fluoride.

Data Presentation

Table 1: Comparison of Reaction Conditions for the Sulfonylation of a Hindered Nucleophile

Entry	Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	None	Pyridine	DCM	25	48	<10
2	None	Pyridine	DCM	40 (reflux)	24	25
3	DMAP (10 mol%)	Pyridine	DCM	25	12	85
4	Yb(OTf)₃ (10 mol%)	2,6-Lutidine	CH₃CN	82 (reflux)	8	78

Note: The data in this table is representative and intended for illustrative purposes.

Visualizations

Mechanism of DMAP-Catalyzed Sulfonylation

Caption: DMAP catalysis proceeds via a reactive N-sulfonylpyridinium salt.

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting low reactivity.

References

• Benchchem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
• Li, Y., et al. (2020). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. RSC Advances, 10(49), 29329-29344.
• King, J. F., et al. (1992). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 114(5), 1743–1749.
• King, J. F. (n.d.). Aspects Of Reactions Of Sulfonyl Compounds With Nucleophiles.
• Bare, G. A. L., et al. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry, 88(7), 4761–4764.
• Fayad, E., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Molecules, 26(14), 4148.
• Weinstain, R., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 13, 806–816.
• Organic Chemistry Portal. (n.d.). Sulfonyl fluoride synthesis by fluorination.
• Gutiérrez-González, A., et al. (2020). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Disulfides with Potassium Fluoride. Organic Letters, 22(10), 3972–3976.
• Lebra, M., et al. (2012). C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. Organic Letters, 14(21), 5522–5525.
• Popowycz, F., et al. (2014). Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides. ACS Combinatorial Science, 16(4), 192–197.
• Reddy, C. R., et al. (2009). Ytterbium(III) triflate-catalyzed amination of 1-cyclopropylprop-2-yn-1-ols as an expedient route to conjugated enynes. Tetrahedron Letters, 50(8), 934–937.
• Benchchem. (n.d.). Technical Support Center: Optimizing Sulfonylation of Hindered Amines.
• Fiveable. (2025). Sulfonyl Chloride Definition.
• Drabowicz, J., et al. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules, 25(6), 1364.
• ResearchGate. (2017). (PDF) DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support.
• Benchchem. (n.d.). Impact of steric hindrance on 2,4-Dichlorobenzenesulfonyl chloride reactivity.
• Cornella, J., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(47), 16999-17003.
• ResearchGate. (2014). DMAP-Catalyzed Synthesis of Novel Pyrrolo[2,3-D]Pyrimidine Derivatives Bearing an Aromatic Sulfonamide Moiety.
• Zhang, W., & Wang, P. G. (2000). Ytterbium(III) trifluoromethanesulfonate catalyzed electrophilic aromatic substitution with glyoxalate and lipase-mediated product resolution: a convenient route to optically active aromatic alpha-hydroxy esters. The Journal of Organic Chemistry, 65(15), 4732–4735.
• Cornella, J., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie, 131(47), 17159-17163.
• ResearchGate. (2014). Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides | Request PDF.
• Yamanaka, M., Nishida, A., & Nakagawa, M. (2000). Ytterbium(III) Triflate/TMSCl: Efficient Catalyst for Imino Ene Reaction. Organic Letters, 2(2), 159–161.
• Plesniak, M. P., et al. (2020). Photoredox Generation of Sulfonyl Radicals and Coupling with Electron Deficient Olefins. Organic Letters, 22(14), 5480–5484.
• Reyes-Gutiérrez, P. E., et al. (2022). Regiodivergent sulfonylation of terminal olefins via dearomative rearrangement. Organic & Biomolecular Chemistry, 20(2), 263–268.
• Leonori, D., & Aggarwal, V. K. (2015). Hydrosulfonylation of Alkenes with Sulfonyl Chlorides under Visible Light Activation. Angewandte Chemie International Edition, 54(44), 13055–13059.
• ResearchGate. (n.d.). ChemInform Abstract: Ytterbium Triflate: A Versatile Catalyst in Organic Synthesis.
• Sigma-Aldrich. (n.d.). Ytterbium(III) trifluoromethanesulfonate hydrate.
• Wang, C., et al. (2020). Sulfonylation/cyclization of alkynes with sulfonyl chlorides by copper catalysis. New Journal of Chemistry, 44(30), 12891-12895.
• Gupta, T., et al. (2025). Synthetic relevance and mechanistic insights of sulfonylation reactions using sulfonylhydrazides. Phosphorus, Sulfur, and Silicon and the Related Elements, 1-21.
• Li, H., et al. (2014). CuI catalyzed sulfonylation of organozinc reagents with sulfonyl halides. Organic & Biomolecular Chemistry, 12(45), 9072–9075.
• Smith, C. (2014). The Synthesis of Functionalised Sulfonamides. UCL Discovery.
• Procter, D. J., et al. (2022). Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates. ACS Catalysis, 12(10), 6062–6069.
• Wang, Y., et al. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 26(18), 5551.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis.
• Reddit. (2025). Alternatives to Thionyl Chloride : r/OrganicChemistry.
• Li, Y., et al. (2023). Radical-mediated sulfonylation relay of alkyl alkynes/alkenes and electron-deficient alkenes to access vinyl and alkyl sulfones. Organic Chemistry Frontiers, 10(14), 3501-3507.
• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation).
• Fern, J., & Wulff, W. D. (2010). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Tetrahedron Letters, 51(33), 4446–4448.
• ChemRxiv. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• ChemRxiv. (2021). Direct C-H-Sulfonylation of 6-Membered Nitrogen-Heteroaromatics.
• Bentley, T. W., et al. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Molecules, 13(5), 1103–1116.
• Lin, S., et al. (2011). Hindered Dialkyl Ether Synthesis with Electrogenerated Carbocations. Journal of the American Chemical Society, 133(43), 17319–17327.
• Wu, J., et al. (2023). Dehydroxylative Sulfonylation of Alcohols. Organic Letters, 25(15), 2684–2688.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regiodivergent sulfonylation of terminal olefins via dearomative rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Ytterbium(III) triflate-catalyzed amination of 1-cyclopropylprop-2-yn-1-ols as an expedient route to conjugated enynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ytterbium(III) trifluoromethanesulfonate catalyzed electrophilic aromatic substitution with glyoxalate and lipase-mediated product resolution: a convenient route to optically active aromatic alpha-hydroxy esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ytterbium(III) Triflate/TMSCl: Efficient Catalyst for Imino Ene Reaction [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. Ytterbium(III) trifluoromethanesulfonate Yb 25-28 approx. 252976-51-5 [sigmaaldrich.com]
• 17. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Analytical Validation of 5-Bromo-4-methylpyridine-2-sulfonyl chloride: 1H NMR Solvent Selection &amp; Impurity Profiling

Executive Summary

5-Bromo-4-methylpyridine-2-sulfonyl chloride is a high-value heterocyclic electrophile, critical in the synthesis of sulfonamide-based bio-active scaffolds. Its reactivity, driven by the sulfonyl chloride moiety, presents a specific analytical challenge: susceptibility to rapid hydrolysis into the corresponding sulfonic acid.[1]

This guide provides a comparative analysis of 1H NMR methodologies for this specific molecule. Unlike stable final products, the "performance" of this intermediate's analysis depends entirely on solvent selection and impurity differentiation . We compare the standard CDCl₃ protocol against DMSO-d₆ , highlighting why the former is superior for stability while the latter poses significant risks of artifact generation.

Part 1: Structural Context & Theoretical Spin System

Before analyzing the spectrum, we must define the expected spin system. The pyridine ring is substituted at positions 2 (sulfonyl chloride), 4 (methyl), and 5 (bromine).

The Spin System (Aromatic Region)

The molecule possesses two aromatic protons that are para to each other (positions 3 and 6). This results in a lack of strong ortho coupling (

Hz). Instead, we expect singlets or very weak para coupling ( Hz).

Proton	Position	Electronic Environment	Predicted Shift ( )	Multiplicity
H-6	C6 (adj. to N, Br)	Most Deshielded. Alpha to Nitrogen and ortho to Bromine.	8.60 – 8.85 ppm	Singlet (s)
H-3	C3 (adj. to SO₂Cl)	Deshielded. Ortho to the strongly withdrawing SO₂Cl group.	8.00 – 8.25 ppm	Singlet (s)
Me-4	C4-CH₃	Benzylic. Attached to the pyridine ring.	2.45 – 2.60 ppm	Singlet (s)

Note: The chemical shift of H-3 is the critical diagnostic marker. It is most sensitive to the status of the sulfonyl group (Cl vs. OH).

Part 2: Comparative Solvent Analysis (CDCl₃ vs. DMSO-d₆)

The choice of solvent is the single most critical variable in the analysis of sulfonyl chlorides. Below is a comparative performance analysis of the two most common NMR solvents.

Deuterochloroform (CDCl₃) – The Gold Standard

• Performance: High.

• Mechanism: CDCl₃ is non-polar and aprotic. It does not facilitate nucleophilic attack on the sulfonyl chloride.

• Advantages:

  • Stability: The analyte remains intact for hours (provided the solvent is dry).

  • Resolution: Sharp signals with minimal broadening.

  • Chemical Shift Accuracy: Provides standard shifts comparable to literature values.

• Protocol Requirement: Must be filtered through basic alumina or stored over molecular sieves to remove trace HCl/DCl and water.

Dimethyl Sulfoxide (DMSO-d₆) – The High-Risk Alternative

• Performance: Low to Variable.

• Mechanism: DMSO is hygroscopic. Even "fresh" ampoules often contain trace water. The high polarity of DMSO accelerates the hydrolysis of R-SO₂Cl to R-SO₃H and HCl.

• Disadvantages:

  • Artifact Generation: Rapid formation of the sulfonic acid leads to split peaks (double sets of signals).

  • Peak Shifting: Strong hydrogen bonding causes significant downfield shifts, making comparison with literature (usually in CDCl₃) difficult.

  • H-6 Broadening: The acidic proton from hydrolysis can exchange with the solvent, broadening nearby signals.

Data Summary: Solvent Performance Matrix

Feature	CDCl₃ (Recommended)	DMSO-d₆ (Not Recommended)
Analyte Stability	> 24 Hours (if dry)	< 30 Minutes (hydrolysis likely)
Water Peak	Distinct singlet (~1.56 ppm)	Broad/Variable (~3.33 ppm)
Diagnostic Shift	H-3 distinct at ~8.1 ppm	H-3 shifts/splits due to acid formation
Suitability	Primary QC Method	Only for immediate analysis if insoluble in CDCl₃

Part 3: Impurity Profiling (Intact vs. Hydrolyzed)

The primary failure mode for this reagent is hydrolysis. The researcher must be able to distinguish 5-Bromo-4-methylpyridine-2-sulfonyl chloride (Product) from 5-Bromo-4-methylpyridine-2-sulfonic acid (Impurity).

Diagnostic Logic

When the Sulfonyl Chloride (-SO₂Cl) hydrolyzes to Sulfonic Acid (-SO₃H):

• Electronic Change: The -SO₂Cl group is strongly electron-withdrawing. The -SO₃H group is slightly less withdrawing (and can ionize to -SO₃⁻).

• H-3 Shift: The proton at Position 3 (ortho to the sulfur) will shift upfield (lower ppm) by approximately 0.1 – 0.3 ppm upon hydrolysis.

• New Signals: In wet DMSO, you may see a very broad singlet >10 ppm (acidic proton), though this is often lost in exchange.

Comparison Table: Product vs. Impurity

Signal	Intact Sulfonyl Chloride	Hydrolyzed Sulfonic Acid
H-3 (Ortho to S)	~8.15 ppm (Sharp Singlet)	~7.90 - 8.00 ppm (Shifted Upfield)
H-6 (Ortho to N)	~8.70 ppm	~8.60 ppm (Minor shift)
Methyl	~2.50 ppm	~2.40 ppm
Integration	Clear 1:1:3 ratio	Ratio maintained, but peaks split if mixed

Part 4: Experimental Protocols

Protocol A: Standard Purity Analysis (CDCl₃)

This protocol ensures <1% hydrolysis during acquisition.

• Solvent Prep: Pre-dry CDCl₃ over 4Å molecular sieves for 24 hours.

• Sample Prep: Weigh 10-15 mg of the sulfonyl chloride into a clean vial (not the NMR tube directly).

• Dissolution: Add 0.6 mL of dry CDCl₃. Swirl gently (do not vortex vigorously to avoid introducing atmospheric moisture).

• Transfer: Filter the solution through a small plug of glass wool into the NMR tube to remove any insoluble hydrolyzed solids.

• Acquisition: Run a standard proton sequence (16 scans, d1=2s) immediately.

• Processing: Phase manually. Reference residual CHCl₃ to 7.26 ppm .

Protocol B: "Rescue" Analysis (DMSO-d₆)

Use only if the sample is completely insoluble in CDCl₃.

• Preparation: Use a fresh ampoule of DMSO-d₆ (do not use a stock bottle).

• Speed: Dissolve and insert into the magnet immediately (< 2 mins).

• Acquisition: Limit experiment to 8 scans to capture the state before degradation.

• Interpretation: Look for "shadow peaks" next to the main aromatic signals, indicating the onset of hydrolysis.

Part 5: Visualization of Analytical Logic

Diagram 1: Solvent Selection & Stability Logic

This flowchart guides the researcher through the decision-making process for solvent selection to prevent false negatives regarding purity.

Caption: Decision matrix for solvent selection. CDCl3 is the preferred path to avoid hydrolysis artifacts.

Diagram 2: Spectral Assignment & Impurity Identification

This diagram illustrates the structural assignment and the diagnostic shifts observed if the sample degrades.

Caption: Diagnostic logic for peak assignment. The H-3 proton is the primary indicator of sulfonyl chloride integrity.

References

• Abraham, R. J., et al. (2006).[2] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry.[2][3][4][5] Link

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry.[4] Link

• BenchChem. (2025).[1] Preventing decomposition of sulfonyl chloride during reaction.[1] (General handling of sulfonyl chlorides).[1][6][7] Link

• Sigma-Aldrich. (n.d.). 5-Bromo-pyridine-2-sulfonyl chloride Product Data. (Structural reference). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. unn.edu.ng [unn.edu.ng]
• 6. acdlabs.com [acdlabs.com]
• 7. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: Mass Spectrometry Fragmentation of Pyridine Sulfonyl Chlorides

Executive Summary

Pyridine sulfonyl chlorides are critical electrophilic building blocks in drug discovery, widely used to synthesize sulfonamide-based pharmacophores. However, their high reactivity and the electronic influence of the pyridine nitrogen present unique challenges in mass spectrometry (MS) characterization compared to their carbocyclic analog, benzenesulfonyl chloride.

This guide provides an in-depth mechanistic analysis of the fragmentation patterns of pyridine sulfonyl chlorides. It differentiates the isomeric behaviors of 2-, 3-, and 4-pyridine sulfonyl chlorides, contrasts them with benzenesulfonyl chloride, and offers validated experimental protocols for their identification.

Mechanistic Deep Dive: The Nitrogen Effect

The fragmentation of pyridine sulfonyl chlorides under Electron Ionization (EI) or Electrospray Ionization (ESI) is governed by the stability of the S-Cl bond and the electron-withdrawing nature of the pyridine ring.

Primary Fragmentation Pathway

Unlike stable aromatic sulfonyl chlorides, pyridine variants exhibit a weak or non-existent molecular ion (

) due to the labile S-Cl bond. The fragmentation cascade follows a predictable "Desulfonylation-Extrusion" mechanism:

• Ionization & Chloride Loss: The molecular ion (

  , m/z 177/179) rapidly loses a chlorine radical ( ) to form the pyridine sulfonyl cation ( , m/z 142).
• Extrusion: The sulfonyl cation is electronically unstable and ejects a neutral sulfur dioxide ( ) molecule.

• Pyridyl Cation Formation: This results in the pyridyl cation (

  , m/z 78), the diagnostic species for this class.

• Ring Fragmentation: The pyridyl cation undergoes characteristic ring cleavage, losing hydrogen cyanide (HCN, 27 Da) to form the

  ion (m/z 51).

Visualization of Fragmentation Pathway

The following diagram illustrates the stepwise fragmentation mechanism, highlighting the critical mass transitions.

Figure 1: Step-wise EI fragmentation pathway of Pyridine-3-sulfonyl chloride.

Comparative Analysis: Pyridine vs. Benzene Sulfonyl Chlorides

The presence of the nitrogen atom in the aromatic ring alters the fragmentation fingerprint significantly. The table below outlines the key mass spectral differences required for unambiguous identification.

Table 1: Diagnostic Ion Comparison

Feature	Pyridine-3-Sulfonyl Chloride	Benzenesulfonyl Chloride	Mechanistic Insight
Molecular Ion ( )	m/z 177 (Weak/Absent)	m/z 176 (Moderate)	Pyridine N destabilizes the molecular ion, promoting rapid Cl loss.
Sulfonyl Cation	m/z 142 ( )	m/z 141 ( )	Direct correspondence; +1 Da shift due to N vs CH.
Aryl Cation (Base Peak)	m/z 78 ( )	m/z 77 ( )	Critical Differentiator. The m/z 78 vs 77 peak is the primary ID check.
Secondary Loss	-27 Da (HCN)	-26 Da ( )	Pyridyl cation loses HCN; Phenyl cation loses Acetylene.
Terminal Fragment	m/z 51 ( )	m/z 51 ( )	Both pathways converge at the same terminal ion mass.

Isomeric Differentiation (2- vs 3- vs 4-)

While the primary fragments (m/z 142, 78, 51) are common to all isomers, their relative abundances and stability differ:

• 2-Pyridinesulfonyl Chloride: Highly unstable. The proximity of the pyridine nitrogen lone pair to the sulfonyl group creates a destabilizing electronic repulsion (alpha-effect). In MS, this often leads to a complete absence of

  and a dominant m/z 78 peak.

• 3-Pyridinesulfonyl Chloride: The most stable isomer. It behaves most similarly to benzenesulfonyl chloride, often showing a discernible (though weak) molecular ion.

• 4-Pyridinesulfonyl Chloride: Intermediate stability.[1]

Experimental Protocols

To ensure reproducible fragmentation data, strict control over sample preparation is required due to the moisture sensitivity of these chlorides.

Sample Preparation (Self-Validating Protocol)

• Solvent: Use anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM). Avoid alcohols (forms sulfonates) or water (hydrolysis to sulfonic acid).

• Concentration: Prepare a 100 µg/mL stock solution immediately prior to analysis.

• Validation Step: Inject a blank solvent first. If m/z 159 (Pyridine sulfonic acid

  ) is observed in the background, the system is contaminated with moisture.

Mass Spectrometry Parameters

Method: Direct Infusion ESI-MS/MS (Positive Mode) or GC-EI-MS.

• Source Temperature: Keep below 200°C. High temperatures promote thermal degradation before ionization.

• Cone Voltage (ESI): Set to 20-30V.

  • Low Voltage (<15V): Preserves

    (m/z 178) or adducts.

  • High Voltage (>40V): Induces in-source fragmentation, mimicking EI spectra (forcing the m/z 78 ion).

• Collision Energy (CID):

  • Apply 15-25 eV to the precursor (m/z 178 or 142).

  • Success Criteria: Observation of the m/z 78

    m/z 51 transition confirms the pyridine ring structure.

Derivatization Strategy (For Trace Analysis)

For complex biological matrices (e.g., estrogen analysis), the chloride is often used as a derivatizing agent.[2][3]

• Reaction: Pyridine-3-sulfonyl chloride + Analyte-OH

  Pyridine-3-sulfonate ester.

• MS Benefit: The pyridine nitrogen has high proton affinity, significantly enhancing ionization efficiency in ESI(+).

• Fingerprint: The derivative will show a characteristic neutral loss of 141 Da (Pyridine-3-sulfonyl moiety) or loss of 64 Da (

  ) upon CID.

References

• National Institutes of Health (NIH). Analysis of Steroidal Estrogens as Pyridine-3-sulfonyl Derivatives by LC-ESI-MS/MS. PubChem. Available at: [Link]

• Royal Society of Chemistry (RSC). Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine. Available at: [Link]

• University of Saarland. Interpretation of Mass Spectra: Fragmentation Mechanisms. Available at: [Link]

Sources

• 1. Ramberg–Bäcklund reaction - Wikipedia [en.wikipedia.org]
• 2. Analysis of steroidal estrogens as pyridine-3-sulfonyl derivatives by liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of Steroidal Estrogens as Pyridine-3-sulfonyl Derivatives by Liquid Chromatography Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison: 5-Bromo vs. 5-Chloro Pyridine-3-Sulfonyl Chlorides

Executive Summary

In the design of pyridine-based sulfonamide libraries, the choice between 5-Bromo-pyridine-3-sulfonyl chloride (5-Br-Py-SO₂Cl) and 5-Chloro-pyridine-3-sulfonyl chloride (5-Cl-Py-SO₂Cl) is rarely a matter of sulfonylation kinetics. Instead, it is a strategic decision dictated by the downstream synthetic pathway .

• Select 5-Bromo if the halogen is a "handle" for subsequent Carbon-Carbon (Suzuki) or Carbon-Nitrogen (Buchwald) bond formation. The bromine atom offers superior oxidative addition rates with standard Pd(0) catalysts.

• Select 5-Chloro if the halogen is a structural endpoint (to modulate metabolic stability or lipophilicity) or if cost-efficiency at scale is paramount. While capable of cross-coupling, 5-Cl requires specialized, expensive ligands (e.g., biaryl phosphines) or nickel catalysis to achieve comparable yields.

Chemical & Electronic Profile

Both reagents share the electron-deficient pyridine core, which significantly influences the reactivity of the sulfonyl chloride group. The primary difference lies in the halogen substituent at the C5 position.

Table 1: Physicochemical Properties Comparison[1]

Feature	5-Bromo-pyridine-3-sulfonyl chloride	5-Chloro-pyridine-3-sulfonyl chloride	Impact on Reactivity
Molecular Weight	~256.5 g/mol	~212.0 g/mol	Cl offers higher atom economy.
Electronegativity ( )	2.96 (Pauling)	3.16 (Pauling)	Cl is more electron-withdrawing (inductive).
Hammett	0.39	0.37	Negligible difference in electronic activation of the sulfonyl group.
C-X Bond Energy	~68 kcal/mol (C-Br)	~81 kcal/mol (C-Cl)	Critical: Br bond is weaker, facilitating Pd-oxidative addition.
Steric Van der Waals Radius	1.85 Å	1.75 Å	Minimal steric difference at the meta position.

Electronic Vector Diagram

The pyridine nitrogen withdraws electron density from the ring, making the sulfonyl chloride highly electrophilic. The halogen at C5 exerts an inductive effect ($ -I $) that slightly increases electrophilicity at the sulfur atom, but the effect is secondary to the ring nitrogen's influence.

Figure 1: Electronic influence vectors. The pyridine nitrogen is the primary activator; the halogen provides secondary inductive activation.

Stability & Handling Protocols

The "Gotcha": Unlike benzenesulfonyl chlorides, pyridine-3-sulfonyl chlorides are notoriously unstable. They are prone to hydrolysis and, under certain conditions,

extrusion, although the 3-position is more thermally stable than the 2- or 4-isomers.

Stability Hierarchy

• Moisture Sensitivity: High. Both 5-Br and 5-Cl analogs hydrolyze rapidly to the corresponding sulfonic acid and HCl upon exposure to atmospheric moisture.

• Thermal Stability: Moderate. Keep

  C.

• Comparison: The 5-Cl analog is theoretically slightly more prone to hydrolysis due to the higher electronegativity of Chlorine making the sulfur atom more electrophilic to water, but in practice, both must be handled under strictly anhydrous conditions.

Standard Handling Protocol (Self-Validating)

• Storage: Store under Argon/Nitrogen at -20°C.

• Solvent: Use anhydrous DCM or THF (water content < 50 ppm).

• Validation: Before committing valuable amine, take a 5 mg aliquot, dissolve in

  , and run a quick H NMR.

  • Pass: Distinct doublets for aromatic protons.

  • Fail: Broadening of peaks or shift corresponding to sulfonic acid (often insoluble in organic media).

Sulfonylation Performance (Step 1)

In the primary reaction (formation of the sulfonamide), the performance of 5-Br and 5-Cl is statistically equivalent .

Experimental Protocol: General Sulfonylation

Objective: Synthesis of 5-Halo-pyridine-3-sulfonamide.

• Setup: Flame-dried flask,

  atmosphere.

• Reagents:

  • Amine (1.0 equiv)[1]

  • 5-Halo-pyridine-3-sulfonyl chloride (1.1 equiv)

  • Base: Pyridine (3.0 equiv) or

    (2.5 equiv)

  • Solvent: Anhydrous DCM (

    ).

• Procedure:

  • Cool amine/base solution to 0°C.

  • Add sulfonyl chloride portion-wise (solid) or dropwise (solution in DCM) over 10 mins. Critical: Exotherm control prevents decomposition.

  • Warm to RT and stir for 2-4 hours.

• Workup (Crucial for Pyridines):

  • Do NOT wash with strong acid (HCl), as the pyridine ring will protonate and extract into the aqueous layer.

  • Wash with saturated

    (pH ~5-6) or Citric Acid (5%).

  • Dry over

    , concentrate.

Performance Data (Representative)

Substrate	Amine	Yield (5-Br)	Yield (5-Cl)	Observation
Morpholine	Secondary	92%	94%	Fast reaction (< 1h).
Aniline	Primary Aromatic	85%	88%	Slower; 5-Cl marginally faster.
t-Butylamine	Steric Bulk	78%	76%	No significant steric difference.

Downstream Versatility (The Strategic Choice)

This section details why you pay the premium for the Bromine analog.

Cross-Coupling Capability (Suzuki-Miyaura)

The 5-Br substituent is a "privileged" handle for Pd-catalyzed cross-coupling. The C-Br bond undergoes oxidative addition with standard catalysts (e.g.,

or ). The 5-Cl bond is significantly more inert and often requires "next-generation" bulky phosphine ligands (e.g., XPhos, SPhos) or Nickel catalysis to activate.

Comparative Workflow Diagram

Figure 2: Decision tree for downstream coupling. The 5-Br path allows for standard, robust chemistry.[2] The 5-Cl path requires specialized conditions.

Experimental Comparison: Suzuki Coupling

Reaction: Coupling of 5-Halo-pyridine-3-sulfonamide with Phenylboronic acid.

Parameter	5-Bromo Protocol	5-Chloro Protocol
Catalyst	or	+ XPhos or SPhos
Base	(aq)	(anhydrous often needed)
Temp	80°C	100-110°C
Typical Yield	85-95%	40-60% (Standard) / 80% (Optimized)
Cost	Low (Standard Cat)	High (Ligand Cost)

References

• Stability of Heteroaromatic Sulfonyl Chlorides: Shevchuk, O. I., et al. "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides." ChemRxiv, 2025. [Link] (Validates the hydrolysis pathways and stability trends of pyridine sulfonyl chlorides).

• Suzuki Coupling of Chlorides vs Bromides: Littke, A. F., & Fu, G. C. "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides." Angewandte Chemie International Edition, 2002. [Link] (Authoritative source on the difficulty of coupling aryl chlorides compared to bromides).

• Hammett Substituent Constants: Hansch, C., Leo, A., & Taft, R. W. "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews, 1991. [Link] (Source for

  values of Br [0.39] and Cl [0.37]).

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]

Difference between pyridine-2-sulfonyl chloride and pyridine-3-sulfonyl chloride reactivity

This guide provides a technical comparison between pyridine-2-sulfonyl chloride and pyridine-3-sulfonyl chloride, designed for researchers requiring high-fidelity protocols and mechanistic insights.

[1]

Executive Summary

In medicinal chemistry, the position of the nitrogen atom in the pyridine ring dictates the stability and reactivity profile of the corresponding sulfonyl chloride.

• Pyridine-3-sulfonyl chloride behaves as a stable, predictable electrophile , analogous to benzenesulfonyl chloride. It supports standard storage and bench-top handling.

• Pyridine-2-sulfonyl chloride is inherently unstable , prone to rapid decomposition via sulfur dioxide (

  ) extrusion. It functions best as a transient intermediate generated in situ.

Key Takeaway: Do not attempt to isolate or store pyridine-2-sulfonyl chloride for extended periods. For the 2-isomer, adopt an oxidative chlorination workflow starting from 2-mercaptopyridine.[1][2]

Mechanistic Divergence

The reactivity difference stems from the electronic influence of the pyridine nitrogen atom relative to the sulfonyl group.

Pyridine-3-Sulfonyl Chloride: The Stable Analog

The sulfonyl group at the C3 position is meta to the ring nitrogen. The nitrogen exerts an inductive electron-withdrawing effect ($ -I

S_N2 $-like) at the sulfur atom.

Pyridine-2-Sulfonyl Chloride: The Extrusion Liability

At the C2 position, the sulfonyl group is adjacent (alpha) to the ring nitrogen. This creates a specific instability pathway:

• Ipso-Attack Vulnerability: The electron-deficient C2 carbon is highly susceptible to nucleophilic attack.

• Desulfonylation: The molecule undergoes a decomposition cascade where

  is extruded, often driven by the formation of a thermodynamically stable 2-chloropyridine or hydrolysis products. This process is accelerated by heat and moisture.

Visualization: Reactivity Pathways

The following diagram illustrates the divergent pathways. Note the decomposition loop specific to the 2-isomer.

Figure 1: Mechanistic divergence showing the stable substitution of the 3-isomer versus the competing decomposition pathway of the 2-isomer.

Comparative Performance Data

Feature	Pyridine-3-Sulfonyl Chloride	Pyridine-2-Sulfonyl Chloride
CAS Number	16133-25-8	66715-65-9
Stability (Solid)	Stable at RT (Months/Years)	Decomposes within hours/days at RT
Primary Decomposition	Hydrolysis (Slow)	Extrusion (Fast) -> 2-Chloropyridine
Storage	Standard Desiccator	Do Not Store (Generate Fresh)
Reaction Temperature	0°C to 60°C	-10°C to 0°C (Strict Control)
Typical Yield	>85%	40–65% (Method Dependent)
Preferred Precursor	Commercial Sulfonyl Chloride	2-Mercaptopyridine or 2,2'-Dipyridyl Disulfide

Experimental Protocols

Protocol A: Standard Coupling (Pyridine-3-Sulfonyl Chloride)

Use this protocol for the stable 3-isomer.

Reagents:

• Pyridine-3-sulfonyl chloride (1.1 equiv)

• Primary/Secondary Amine (1.0 equiv)

• Triethylamine (

  ) or Diisopropylethylamine (DIPEA) (1.5 equiv)

• Dichloromethane (DCM) (Anhydrous)

Procedure:

• Dissolution: Dissolve the amine and base in anhydrous DCM under nitrogen atmosphere.

• Addition: Cool to 0°C. Add pyridine-3-sulfonyl chloride portion-wise (solid) or dropwise (solution in DCM).

• Reaction: Allow to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS.

• Workup: Quench with water. Wash organic layer with brine.[3] Dry over

  and concentrate.

• Purification: Silica gel chromatography (typically Hexane/EtOAc or DCM/MeOH).

Protocol B: In Situ Oxidative Chlorination (Pyridine-2-Sulfonyl Chloride)

Use this protocol to bypass the instability of the 2-isomer. This method generates the sulfonyl chloride and reacts it immediately.[1][2]

Reagents:

• 2-Mercaptopyridine (1.0 equiv)

• N-Chlorosuccinimide (NCS) (3.0 equiv)

• 2M HCl (aq) / Acetonitrile (1:5 ratio)

• Amine (1.2 equiv)

• Base (

  or Pyridine)

Procedure:

• Oxidation (The Critical Step):

  • Suspend 2-mercaptopyridine and NCS in Acetonitrile/2M HCl at 0°C .

  • Stir vigorously for 15–20 minutes. The mixture will turn yellow/orange, indicating the formation of pyridine-2-sulfonyl chloride.

  • Note: Do not let the temperature rise above 5°C.

• Workup (Rapid):

  • Dilute with cold water and extract quickly with cold DCM.

  • Do not dry or concentrate the DCM layer excessively. Use the cold solution immediately.

• Coupling:

  • Add the amine and excess base (e.g., pyridine or

    ) to the cold sulfonyl chloride solution.

  • Stir at 0°C for 1 hour, then allow to warm to RT slowly.

• Purification: Standard extraction and chromatography.[4]

Visualization: In Situ Workflow

This diagram details the critical timing and temperature controls required for the 2-isomer.

Figure 2: The "In Situ" workflow required to successfully synthesize pyridine-2-sulfonamides, minimizing decomposition risks.

Troubleshooting Matrix

Observation	Probable Cause	Corrective Action
Low Yield (2-Isomer)	Decomposition of sulfonyl chloride before amine addition.	Ensure temperature stays <0°C during oxidation. Reduce time between extraction and amine addition.
Formation of 2-Chloropyridine	extrusion occurred.	Avoid heating. Do not store the intermediate. Switch to the oxidative chlorination protocol (Protocol B).
No Reaction (3-Isomer)	Hydrolysis of reagent due to wet solvent.	Use anhydrous DCM/THF. Verify reagent quality (commercial 3-isomer can hydrolyze if seal is broken).
Exotherm during Oxidation	Rapid reaction of NCS/Thiol.	Add NCS portion-wise. Use an ice/salt bath to maintain T < 0°C.

References

• BenchChem. (2025).[1][2][3][4][5] Synthesis of Pyridine-2-Sulfonate from Pyridine: A Technical Guide. Retrieved from

• Shevchuk, O. I., et al. (2025).[6][7] Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Retrieved from [6]

• ChemicalBook. (2025).[1][6] Pyridine-2-sulfonyl chloride Chemical Properties and Stability. Retrieved from

• Rogne, O. (1970). Kinetics of the reaction of benzenesulphonyl chloride with pyridines in aqueous solution. Journal of the Chemical Society B. Retrieved from [8]

• Sigma-Aldrich. (2025). 2-chloro-pyridine-3-sulfonyl chloride Safety and Data Sheet. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Kinetics of the reaction of benzenesulphonyl chloride with pyridines in aqueous solution - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

A Researcher's Guide to the Synthesis and Characterization of 5-Bromo-4-methylpyridine-2-sulfonyl Chloride Derivatives

For researchers, scientists, and drug development professionals, the pyridine scaffold remains a cornerstone of medicinal chemistry, appearing in a vast array of approved drugs.[1] The strategic functionalization of this privileged structure is key to modulating the pharmacological properties of new chemical entities. Among the versatile reagents used for this purpose, 5-Bromo-4-methylpyridine-2-sulfonyl chloride and its derivatives are of significant interest. The presence of a bromine atom, a methyl group, and a highly reactive sulfonyl chloride group on the pyridine ring offers a triad of modifiable positions for creating diverse molecular libraries.[1]

This guide provides an in-depth technical overview of the synthesis and characterization of derivatives of 5-Bromo-4-methylpyridine-2-sulfonyl chloride. Moving beyond a simple recitation of data, we will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative framework for the characterization data you will generate in your own research.

The Strategic Importance of the Sulfonyl Chloride Moiety

The sulfonyl chloride functional group is a powerful electrophile, making it an essential building block for the synthesis of various biologically active molecules, most notably sulfonamides.[2] Sulfonamides are a critical class of compounds with a broad spectrum of therapeutic applications, including antibacterial, anti-inflammatory, and anti-diabetic agents.[3] The ability of the sulfonyl group to form strong hydrogen bonds and the tunable nature of the pyridine core allow for the fine-tuning of a drug candidate's efficacy and selectivity.[2]

The general synthetic utility of sulfonyl chlorides lies in their efficient sulfonylation reactions with a wide range of nucleophiles.[2] This reactivity is the foundation for creating libraries of derivatives for structure-activity relationship (SAR) studies.

Synthesis of 5-Bromo-4-methylpyridine-2-sulfonyl Chloride Derivatives: A General Workflow

The synthesis of derivatives from 5-Bromo-4-methylpyridine-2-sulfonyl chloride typically involves the reaction of the sulfonyl chloride with a nucleophile, such as an amine, to form a sulfonamide. The following diagram illustrates a generalized workflow for the synthesis and subsequent characterization of these derivatives.

Caption: General workflow for the synthesis and characterization of 5-Bromo-4-methylpyridine-2-sulfonyl chloride derivatives.

Comparative Characterization Data

The following tables provide a comparative overview of the types of characterization data that are crucial for validating the structure and purity of 5-Bromo-4-methylpyridine-2-sulfonyl chloride and its derivatives. While a comprehensive database for a wide range of derivatives is not publicly available, this framework serves as a guide for the data you should aim to collect and analyze.

Table 1: Physicochemical Properties of Starting Material and a Generic Derivative

Property	5-Bromo-4-methylpyridine-2-sulfonyl chloride	5-Bromo-N-aryl-4-methylpyridine-2-sulfonamide (Example)
Molecular Formula	C6H5BrClNO2S	Varies based on aryl group
Molecular Weight	~270.53 g/mol	Varies
Appearance	White to off-white solid	Typically a solid
Melting Point	Not widely reported	Varies
Solubility	Soluble in organic solvents (DCM, Chloroform)	Varies, often soluble in DMSO, DMF

Table 2: Spectroscopic Data Comparison

Technique	5-Bromo-4-methylpyridine-2-sulfonyl chloride (Predicted)	5-Bromo-N-aryl-4-methylpyridine-2-sulfonamide (Expected Features)
¹H NMR	Aromatic protons on the pyridine ring, methyl singlet.	Aromatic protons from both pyridine and aryl rings, methyl singlet, N-H proton (if present).
¹³C NMR	Carbons of the pyridine ring and the methyl group.	Carbons from both pyridine and aryl rings, methyl carbon.
IR (cm⁻¹)	Strong S=O stretches (~1370 & ~1180), C=N and C=C stretches of the pyridine ring.	S=O stretches, N-H stretch (if present, ~3200-3300), C=N and C=C stretches.
Mass Spec (m/z)	Molecular ion peak corresponding to the molecular weight.	Molecular ion peak corresponding to the derivative's molecular weight.

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis and characterization of 5-Bromo-4-methylpyridine-2-sulfonyl chloride derivatives. These protocols are designed to be self-validating systems.

Synthesis of a 5-Bromo-N-aryl-4-methylpyridine-2-sulfonamide Derivative

This protocol describes a general procedure for the synthesis of a sulfonamide derivative.

• Reaction Setup: To a stirred solution of an appropriate arylamine (1.0 eq) and triethylamine (1.5 eq) in dichloromethane (DCM, 10 mL) at 0 °C, add a solution of 5-Bromo-4-methylpyridine-2-sulfonyl chloride (1.1 eq) in DCM (5 mL) dropwise.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Final Product: Collect the pure fractions and evaporate the solvent to yield the desired sulfonamide derivative.

Characterization Techniques

• Objective: To elucidate the carbon-hydrogen framework of the synthesized derivative.

• Instrumentation: 400 or 500 MHz NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum to identify the chemical shifts, multiplicities, and integrations of the protons.

  • Acquire a proton-decoupled ¹³C NMR spectrum to identify the chemical shifts of the carbon atoms.

  • If necessary, perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) for unambiguous assignment of complex structures.[4]

• Objective: To confirm the molecular weight of the synthesized derivative.

• Instrumentation: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) mass spectrometer.

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Data Acquisition: Infuse the sample solution into the mass spectrometer and acquire the mass spectrum in positive or negative ion mode. The molecular ion peak ([M+H]⁺ or [M-H]⁻) should correspond to the calculated molecular weight.

• Objective: To identify the key functional groups present in the molecule.

• Instrumentation: FT-IR spectrometer.

• Sample Preparation: Prepare a KBr pellet containing a small amount of the solid sample or analyze as a thin film.

• Data Acquisition: Record the IR spectrum and identify characteristic absorption bands for functional groups such as S=O (sulfonyl) and N-H (amide).

Logical Relationships in Derivative Synthesis

The following diagram illustrates the logical relationship in creating a small library of derivatives from the parent sulfonyl chloride.

Caption: Relationship between the parent sulfonyl chloride and its resulting sulfonamide derivatives.

Conclusion

References

• UCL Discovery. The Synthesis of Functionalised Sulfonamides. [Link]

• European Journal of Chemistry. Synthesis of substituted pyridine based sulphonamides as an antidiabetic agent. [Link]

• Angewandte Chemie International Edition. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. eurjchem.com [eurjchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Infrared Spectroscopy of Sulfonyl Chlorides: From Identification to Comparative Analysis

For the researcher, scientist, or drug development professional, the precise characterization of reactive functional groups is a cornerstone of successful synthesis and analysis. Among these, the sulfonyl chloride (-SO₂Cl) group is a vital synthetic handle, serving as a gateway to a diverse array of sulfonamides, sulfonate esters, and other critical pharmaceutical and agrochemical compounds. Its inherent reactivity, however, demands analytical methods that are both robust and informative.

Infrared (IR) spectroscopy stands out as a primary technique for the rapid and unambiguous identification of the sulfonyl chloride moiety. It is a non-destructive method that provides a unique "molecular fingerprint" based on the vibrational modes of a molecule's functional groups. This guide provides an in-depth exploration of the characteristic IR absorption peaks of sulfonyl chlorides, offers a comparative analysis with related functional groups, and details field-proven experimental protocols to ensure the acquisition of high-quality, reliable data.

The Vibrational Signature of a Sulfonyl Chloride

The sulfonyl chloride functional group gives rise to several distinct and intense absorption bands in the mid-infrared spectrum. The most prominent of these are due to the stretching vibrations of the sulfuryl (SO₂) and sulfur-chlorine (S-Cl) bonds.

The SO₂ group is characterized by two strong, sharp absorption bands corresponding to asymmetric and symmetric stretching modes.[1] The energy of these vibrations, and thus their position in the IR spectrum, is sensitive to the electronic environment around the sulfur atom.

• Asymmetric S=O Stretching (νₐₛ SO₂): This is typically the higher frequency of the two sulfuryl bands and is very intense. For most sulfonyl chlorides, it appears in the range of 1370 - 1410 cm⁻¹ .[1][2]

• Symmetric S=O Stretching (νₛ SO₂): This band is also strong and sharp, found at a lower frequency, generally between 1165 - 1204 cm⁻¹ .[1]

• S-Cl Stretching (ν S-Cl): The absorption due to the sulfur-chlorine single bond stretch is found in the far-infrared region of the spectrum, typically around 375 cm⁻¹ .[3] While less commonly scanned in routine analysis, its presence can be a key confirmation of the functional group.

The intensity and exact position of the SO₂ stretching bands are governed by the significant change in dipole moment during these vibrations. The electronegative oxygen and chlorine atoms create a strong dipole across the functional group, making these vibrational modes highly IR-active.

---

Comparative Analysis: Distinguishing Sulfonyl Chlorides from Related Functional Groups

Accurate spectral interpretation hinges on the ability to differentiate the target functional group from structurally similar moieties. Sulfonyl chlorides can be easily confused with other sulfuryl-containing compounds. The key to differentiation lies in the subtle yet significant shifts in the SO₂ stretching frequencies, which are influenced by the electronegativity of the atom or group attached to the sulfur.

A fundamental principle is that as the electronegativity of the substituent on the sulfur atom increases, it withdraws electron density from the sulfur, leading to a strengthening and shortening of the S=O bonds. This results in a shift of the stretching vibrations to higher wavenumbers (frequencies).[4][5]

The following table provides a comparative summary of the characteristic IR absorption bands for sulfonyl chlorides and related functional groups.

Functional Group	Class of Compound	Asymmetric S=O Stretch (cm⁻¹)	Symmetric S=O Stretch (cm⁻¹)	Other Key Bands (cm⁻¹)
-SO₂Cl	Sulfonyl Chloride	1410 - 1370 [1][2]	1204 - 1165 [1]	~375 (S-Cl stretch)
-SO₂F	Sulfonyl Fluoride	~1502	~1270[5]	-
-SO₂Br	Sulfonyl Bromide	-	-	~275 (S-Br stretch)[3]
-SO₂NH₂	Primary Sulfonamide	1370 - 1335[6]	1170 - 1155[6]	3390-3229 (N-H stretches)[7]
-SO₂R₂	Sulfone	1350 - 1300[8]	1160 - 1120[6]	-
-SO₃H	Sulfonic Acid	1350 - 1342[2]	1165 - 1150[6]	Very broad O-H (3000-2500)
-SO₃⁻	Sulfonate Salt	1200 - 1160[9]	1060 - 1030[9]	-

Field Insights: The trend is clear: the highly electronegative fluorine atom in a sulfonyl fluoride pulls the S=O stretching frequencies significantly higher compared to a sulfonyl chloride. Conversely, when the chlorine is replaced by a less electronegative nitrogen (in a sulfonamide) or carbon (in a sulfone), the frequencies decrease. In the case of sulfonate salts, the negative charge is delocalized across the three oxygen atoms, resulting in weaker S-O bonds and a further shift to lower wavenumbers.[4]

Experimental Protocols for High-Fidelity IR Analysis

The choice of sample preparation technique is critical for obtaining a high-quality IR spectrum, especially for reactive compounds like sulfonyl chlorides, which are sensitive to moisture. The goal is to prepare a sample with an optimal path length that avoids signal saturation (peaks are too intense) or a spectrum with a poor signal-to-noise ratio (peaks are too weak).

Diagram: General Workflow for IR Spectroscopy

Caption: General workflow for acquiring an IR spectrum.

Protocol 1: Attenuated Total Reflectance (ATR) - The Modern Workhorse

ATR is often the preferred method due to its simplicity, speed, and minimal sample preparation.[10][11] It is suitable for both liquids and solids.

Causality: This technique relies on an internal reflection element (IRE), typically a diamond crystal, which is in direct contact with the sample. An infrared beam is passed through the IRE, creating an evanescent wave that penetrates a few micrometers into the sample.[12] This shallow penetration depth is ideal for strongly absorbing samples and minimizes issues with sample thickness.

Methodology:

• Background Acquisition: Ensure the ATR crystal surface is impeccably clean. Use a soft tissue dampened with a volatile solvent (e.g., isopropanol) to wipe the surface. Acquire a background spectrum of the clean, empty crystal. This is crucial as it subtracts the absorbance of the crystal and the atmosphere (CO₂ and H₂O) from the final sample spectrum.

• Sample Application:

  • For Solids: Place a small amount of the powdered solid sample directly onto the center of the ATR crystal.

  • For Liquids: Place a single drop of the liquid onto the crystal.

• Apply Pressure: Lower the press arm to apply firm, even pressure. This ensures intimate contact between the sample and the crystal surface, which is essential for a strong signal. A clicking or slip-clutch mechanism on modern instruments indicates optimal pressure.

• Spectrum Acquisition: Acquire the sample spectrum. The typical scanning range is 4000 cm⁻¹ to 400 cm⁻¹. Co-adding 16 or 32 scans is standard practice to improve the signal-to-noise ratio.

• Cleaning: Thoroughly clean the crystal and press arm tip with a solvent-dampened tissue immediately after analysis to prevent cross-contamination.

Protocol 2: Potassium Bromide (KBr) Pellet - The Classic Standard for Solids

This transmission method involves dispersing the solid sample in a dry, IR-transparent matrix.[13] It is capable of producing very high-quality spectra if performed correctly.

Causality: The principle is to grind the solid sample to a particle size smaller than the wavelength of the IR radiation (< 2 µm) to minimize light scattering (the Christiansen effect).[14][15] The sample is then mixed with spectroscopic-grade KBr, which is transparent in the mid-IR range and will flow under pressure to form a transparent disc, trapping the sample particles.[13]

Methodology:

• Drying: Gently heat spectroscopic grade KBr in an oven (e.g., at 100°C) for several hours and store it in a desiccator. KBr is highly hygroscopic, and any absorbed water will show a very broad O-H absorption band in the spectrum.[16]

• Weighing: In a dry environment, weigh approximately 1-2 mg of your solid sample and 100-200 mg of the dry KBr. The sample concentration should be about 0.5-1%.[13]

• Grinding and Mixing: Use a clean, dry agate mortar and pestle to thoroughly grind and mix the sample and KBr. The mixture should become a fine, homogenous powder with a consistent, slightly fluffy appearance.[13]

• Pellet Pressing:

  • Carefully transfer the powder into the collar of a pellet die.

  • Place the die into a hydraulic press. Applying a vacuum for a few minutes before pressing is highly recommended to remove trapped air and moisture.[15]

  • Slowly apply 8-10 tons of pressure and hold for 1-2 minutes.[13]

  • Carefully release the pressure and extract the die. The resulting pellet should be thin and transparent or translucent.

• Analysis: Place the pellet in the spectrometer's sample holder, acquire a background spectrum of the empty sample compartment, and then acquire the sample spectrum.

Protocol 3: Nujol Mull - An Alternative for Solids

A mull is a suspension of the finely powdered solid sample in a mulling agent, typically mineral oil (Nujol).[17]

Causality: Similar to the KBr method, the sample is ground to reduce scattering. The mulling agent has a refractive index that helps to minimize scattering from the particle surfaces.[14] This method is useful for samples that are sensitive to the high pressure of pelleting or may react with KBr.

Methodology:

• Grinding: Grind 5-10 mg of the solid sample to a very fine powder in an agate mortar and pestle.[14]

• Mulling: Add one or two drops of Nujol and continue to grind until a uniform, thick paste is formed.[18]

• Film Preparation: Transfer a small amount of the mull onto one face of a salt plate (e.g., KBr or NaCl). Place a second salt plate on top and gently rotate the plates together to spread the mull into a thin, even film. The film should appear translucent without air bubbles.[14]

• Analysis: Place the "sandwiched" plates into the sample holder and acquire the spectrum.

• Self-Validation: Nujol itself has characteristic C-H stretching and bending absorptions (~2920, ~2850, ~1460, and ~1375 cm⁻¹). These will be present in the spectrum. If the sample's key absorptions overlap with these regions, an alternative mulling agent like Fluorolube (a fluorinated hydrocarbon) can be used, which has absorptions in different regions.[19] Running spectra in both mulls can provide a complete picture of the compound's absorptions.

Visualizing the Key Vibrations

The characteristic absorptions of the sulfonyl chloride group arise from specific changes in bond length and angle. These fundamental vibrations can be visualized to better understand their origin.

Diagram: Vibrational Modes of the Sulfonyl Chloride Group

Caption: Key stretching vibrations of the sulfonyl chloride group.

Conclusion

Infrared spectroscopy is an indispensable tool for the rapid identification and characterization of the sulfonyl chloride functional group. A thorough understanding of its characteristic absorption bands, particularly the strong S=O asymmetric and symmetric stretches, allows for confident structural confirmation. Furthermore, by comparing these frequencies to those of related functional groups such as sulfonamides, sulfonic acids, and other sulfonyl halides, researchers can make definitive assignments and avoid misinterpretation. The successful application of this technique is underpinned by meticulous experimental practice. By selecting the appropriate sample preparation method—be it the versatile ATR, the classic KBr pellet, or the alternative Nujol mull—and by understanding the causality behind each step, scientists can generate high-fidelity, reproducible data, thereby ensuring the integrity of their synthetic and analytical endeavors.

References

• Chem LibreTexts. (2022, September 5). 4.2: IR Spectroscopy. [Link]

• Kintek Press. What Are The Key Steps In Preparing A Kbr Pellet For Ir Spectroscopy? Master Solid Sample Analysis. [Link]

• Wikipedia. Mulling (spectroscopy). [Link]

• Helsinki University. Quick User Guide for FT-IR. [Link]

• International Crystal Laboratories. Fluorolube® & Nujol® for Sample Preparation. [Link]

• Northern Illinois University. Sample preparation for FT-IR. [Link]

• Scribd. FT-IR Spectrum Table. [Link]

• Shimadzu. KBr Pellet Method. [Link]

• Olori, J. et al. (2021). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. European Journal of Pharmaceutical and Medical Research. [Link]

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. [Link]

• ChemTalk. IR Spectrum | Table of IR Spectroscopy Values. [Link]

• Tanaka, S. et al. (1959). The Infrared Spectra of Alkane-1-sulfonates. Bulletin of the Chemical Society of Japan. [Link]

• Slideshare. Sampling of solids in IR spectroscopy. [Link]

• Parker, S. F. et al. (2020). Structure and vibrational spectroscopy of lithium and potassium methanesulfonates. PMC. [Link]

• Al-Lami, H. S. (2020). FTIR spectra of sodium salt of sulfonated polystyrene. ResearchGate. [Link]

• Chem LibreTexts. (2025, September 11). Infrared Spectroscopy Absorption Table. [Link]

• University of Florida. Sample Preparation – FT-IR/ATR. [Link]

• Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. [Link]

• ResearchGate. THE SULPHUR–OXYGEN BOND IN SULPHURYL AND THIONYL COMPOUNDS: CORRELATION OF STRETCHING FREQUENCIES AND FORCE CONSTANTS WITH BOND LENGTHS, BOND ANGLES, AND BOND ORDERS. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. [Link]

• Gowda, B. T. et al. (2003). Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC 6H3SO2NH2. Zeitschrift für Naturforschung. [Link]

• Zenodo. Infrared Spectra of Anthracene Sulphonates. [Link]

• ResearchGate. FT‐IR images. A. FT‐IR spectra of MCM 41‐SO3H Acid sulfonic groups have.... [Link]

• ResearchGate. IR spectrum of the sulfanilamide in the range of 4000–400 cm⁻¹. [Link]

• ResearchGate. Substituent Effects in the Noncovalent Bonding of SO2 to Molecules Containing a Carbonyl Group. The Dominating Role of the Chalcogen Bond. [Link]

• Royal Society of Chemistry. (2016, June 7). Preparing a sample for infrared spectroscopy. YouTube. [Link]

• Specac Ltd. Everything You Need to Know About ATR-FTIR Spectroscopy. [Link]

• Gillespie, R. J., & Robinson, E. A. (1963). CHARACTERISTIC VIBRATIONS OF THE SULPHURYL GROUP. Canadian Journal of Chemistry. [Link]

• University of Colorado Boulder. IR Spectrum Acquisition. [Link]

• Misiewicz, J. P. et al. (2020). Sulfurous and sulfonic acids: Predicting the infrared spectrum and setting the surface straight. OSTI.GOV. [Link]

• Yukhnovskii, I. N. (1969). Some effects of conjugation on the characteristic infrared frequencies of -C=O and -C≡N groups. Semantic Scholar. [Link]

• ACD/Labs. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound. [Link]

• DigitalCommons@USU. Substituent Effects in the Noncovalent Bonding of SO2 to Molecules containing a Carbonyl Group. The Dominating Role of. [Link]

• Canadian Science Publishing. THE SULPHUR–OXYGEN BOND IN SULPHURYL AND THIONYL COMPOUNDS: CORRELATION OF STRETCHING FREQUENCIES AND FORCE CONSTANTS WITH BON. [Link]

• Canadian Science Publishing. THE SULFUR–CHLORINE STRETCHING BAND IN SULFONYL CHLORIDES. [Link]

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. scribd.com [scribd.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. znaturforsch.com [znaturforsch.com]
• 8. IR Spectrum | Table of IR Spectroscopy Values | ChemTalk [chemistrytalk.org]
• 9. academic.oup.com [academic.oup.com]
• 10. edinst.com [edinst.com]
• 11. jascoinc.com [jascoinc.com]
• 12. Everything You Need to Know About ATR-FTIR Spectroscopy [specac.com]
• 13. kinteksolution.com [kinteksolution.com]
• 14. eng.uc.edu [eng.uc.edu]
• 15. scienceijsar.com [scienceijsar.com]
• 16. shimadzu.com [shimadzu.com]
• 17. Mulling (spectroscopy) - Wikipedia [en.wikipedia.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. internationalcrystal.net [internationalcrystal.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Bromo-4-methylpyridine-2-sulfonyl chloride

This guide provides a comprehensive, technically grounded protocol for the safe and effective disposal of 5-Bromo-4-methylpyridine-2-sulfonyl chloride. As a valued professional in research and development, your safety and the integrity of your laboratory environment are paramount. This document moves beyond a simple checklist to deliver a procedural and mechanistic understanding of the necessary steps, ensuring that this reactive compound is handled with the expertise it demands.

Core Principles: Understanding the Hazard

5-Bromo-4-methylpyridine-2-sulfonyl chloride is a highly reactive electrophilic compound, prized for its utility in synthesizing complex molecules, particularly sulfonamides.[1][2] This reactivity, however, is the primary source of its hazard profile. The sulfonyl chloride functional group (-SO₂Cl) is extremely sensitive to moisture and readily reacts with a wide range of nucleophiles.[2][3]

The primary disposal challenge stems from its violent reaction with water (hydrolysis), which produces corrosive byproducts: 5-bromo-4-methylpyridine-2-sulfonic acid and hydrochloric acid (HCl). This reaction is highly exothermic and can lead to a rapid increase in temperature and pressure, creating a significant safety risk if uncontrolled. Therefore, the core principle of disposal is not mere dilution but a controlled chemical neutralization.

Essential Safety and Handling

Before beginning any disposal procedure, a thorough risk assessment must be conducted. All operations must be performed inside a certified chemical fume hood.[4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is non-negotiable. The corrosive nature of sulfonyl chlorides and their acidic hydrolysis products necessitates robust protection.[5][6]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a full-face shield.	Protects against splashes of the corrosive reagent and the basic neutralizing solution.[5]
Hand Protection	Nitrile or Neoprene gloves.	Provides resistance to corrosive and halogenated organic compounds. Always inspect gloves before use and dispose of them after handling.[5][7]
Body Protection	Flame-resistant lab coat.	Protects against incidental skin contact.
Respiratory	Not typically required if all work is conducted in a fume hood.	In case of a large spill or inadequate ventilation, a self-contained breathing apparatus may be necessary.[8]

Incompatible Materials

To prevent hazardous reactions, 5-Bromo-4-methylpyridine-2-sulfonyl chloride must be kept separate from the following:

• Water and moisture (causes violent hydrolysis).[3]

• Strong bases (can react violently).[9]

• Strong oxidizing agents.[9]

• Alcohols and Amines (will react to form esters and amides).[3]

Step-by-Step Disposal Protocol: Controlled Hydrolysis

This protocol is designed for the safe neutralization of small quantities (typically < 25g) of 5-Bromo-4-methylpyridine-2-sulfonyl chloride. For larger quantities, consult your institution's Environmental Health & Safety (EHS) department.

Required Materials

• Chemical fume hood

• Stir plate and magnetic stir bar

• Large beaker or flask (at least 10x the volume of the neutralizing solution)

• Ice bath

• pH paper or pH meter

• 5% aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 2M) solution of sodium hydroxide (NaOH).

Neutralization Workflow

The entire process is predicated on the slow, controlled addition of the electrophilic sulfonyl chloride to a cooled, stirred bath of a basic nucleophilic solution. This ensures the exothermic reaction is managed safely.[4]

Step 1: Prepare the Neutralizing Solution

• In the chemical fume hood, place a large beaker containing the chosen basic solution on a stir plate. The volume should be ample to ensure complete reaction and heat dissipation.

• Place this beaker into a larger container to create an ice bath. Add ice and some water to ensure efficient heat transfer.

• Begin vigorous stirring of the basic solution.

Step 2: Controlled Addition of the Sulfonyl Chloride

• Very slowly, add the 5-Bromo-4-methylpyridine-2-sulfonyl chloride to the cold, stirring basic solution in small portions.

• Crucial Safety Note: Never add the basic solution to the sulfonyl chloride. Doing so would create a localized, highly exothermic reaction that could cause dangerous splashing and boil-over.[4]

• Monitor the temperature of the solution. If a significant temperature increase is noted, pause the addition until the solution has cooled.

Step 3: Monitor the Reaction

• Continue stirring the mixture for at least 30-60 minutes after the final addition to ensure the hydrolysis is complete.[10]

• Check the pH of the aqueous solution using pH paper or a calibrated meter. The solution must remain basic (pH > 8) throughout the process. If it becomes acidic, add more basic solution.

Step 4: Final Waste Segregation and Labeling

• Once the reaction is complete and the solution is confirmed to be basic, the immediate hazard of the reactive sulfonyl chloride has been eliminated.

• The resulting aqueous solution now contains sodium 5-bromo-4-methylpyridine-2-sulfonate, sodium chloride, and excess base. This is classified as halogenated organic waste .[11]

• Transfer the neutralized solution to a clearly labeled hazardous waste container. The label must include the full chemical names of the contents.

• Arrange for pickup and final disposal through your institution's licensed chemical waste management provider.[5][12] Do not discharge this material into the sewer system.[12][13]

Disposal Workflow Diagram

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.com [fishersci.com]
• 7. safety.nmsu.edu [safety.nmsu.edu]
• 8. ICSC 0198 - SULPHURYL CHLORIDE [chemicalsafety.ilo.org]
• 9. nj.gov [nj.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. nipissingu.ca [nipissingu.ca]
• 12. chemicalbook.com [chemicalbook.com]
• 13. shop.chemsupply.com.au [shop.chemsupply.com.au]